1-(4-Ethylphenyl)hexan-1-amine

Core Science & Biosynthesis

An In-Depth Technical Guide to Elucidating the Mechanism of Action of 1-(4-Ethylphenyl)hexan-1-amine

Distribution: For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive framework for the pharmacological characterization of 1-(4-Ethylphenyl)hexan-1-amine, a novel compound with potential psychoactive properties. Given the absence of existing literature on this specific molecule, this guide is structured as a strategic research plan, outlining a series of hypotheses and the requisite experimental protocols to elucidate its core mechanism of action. Our approach is grounded in the principles of structure-activity relationships (SAR) derived from well-characterized analogous compounds.

Introduction and Structural Analysis

1-(4-Ethylphenyl)hexan-1-amine is a primary amine characterized by a phenethylamine core. Its structure features an ethyl group at the para-position of the phenyl ring and a pentyl group (making the total alkyl chain a hexyl group from the phenyl ring) at the alpha-carbon relative to the amine. This unique combination of a para-alkylated phenyl ring and a long alpha-alkyl chain suggests potential interactions with central nervous system (CNS) targets, particularly those involved in monoaminergic neurotransmission.

The foundational phenethylamine structure is a well-established pharmacophore for ligands of monoamine transporters (MATs)—including the dopamine transporter (DAT), norepinephrine transporter (NET), and serotonin transporter (SERT)—as well as for agonists of the Trace Amine-Associated Receptor 1 (TAAR1).[1][2] The alpha-alkylation and para-substitution are critical determinants of potency, selectivity, and the nature of the pharmacological action (e.g., inhibitor versus substrate/releaser at MATs).[2][3]

Hypothesized Mechanisms of Action

Based on its structural features, we propose two primary, non-mutually exclusive hypotheses for the mechanism of action of 1-(4-Ethylphenyl)hexan-1-amine.

Hypothesis 1: Modulation of Monoamine Transporters

The core phenethylamine skeleton is a classic feature of monoamine transporter ligands.[2] The elongation of the alpha-alkyl chain can diminish dopaminergic activity while potentially altering selectivity towards NET or SERT.[2] Therefore, it is plausible that 1-(4-Ethylphenyl)hexan-1-amine functions as either an inhibitor of monoamine reuptake or as a substrate that induces neurotransmitter release (a releasing agent). Its activity profile across DAT, NET, and SERT will be a key determinant of its potential pharmacological effects, which could range from stimulant-like to antidepressant-like.[4][5]

Hypothesis 2: Agonism at the Trace Amine-Associated Receptor 1 (TAAR1)

TAAR1 is a G-protein coupled receptor that is activated by endogenous trace amines, such as β-phenethylamine.[6] The key pharmacophoric elements for TAAR1 agonism include a basic nitrogen atom and a hydrophobic aromatic ring, both of which are present in 1-(4-Ethylphenyl)hexan-1-amine.[7] Activation of TAAR1 can modulate dopaminergic and serotonergic systems, and TAAR1 agonists are under investigation as novel treatments for psychiatric conditions like schizophrenia.[8][9] The structure of our target compound is consistent with known TAAR1 agonists, making this a compelling avenue for investigation.[10]

A Proposed Framework for Experimental Validation

To systematically test our hypotheses, a tiered in vitro experimental approach is proposed. This workflow is designed to first establish binding affinity at our primary targets, followed by functional characterization to determine the nature and potency of the interaction.

Caption: Proposed experimental workflow for mechanistic elucidation.

In Vitro Profiling: Binding Affinity

The initial step is to determine if 1-(4-Ethylphenyl)hexan-1-amine physically interacts with the hypothesized molecular targets. This is most efficiently achieved through competitive radioligand binding assays.

Experimental Protocol: Radioligand Binding Assays

• Target Preparation: Utilize cell membranes prepared from HEK293 cells stably expressing human DAT (hDAT), hNET, hSERT, or hTAAR1.

• Radioligands:

  • hDAT: [³H]WIN 35,428

  • hNET: [³H]Nisoxetine

  • hSERT: [³H]Citalopram

  • hTAAR1: [³H]RO5256390 or a suitable radiolabeled agonist.

• Assay Buffer: Prepare appropriate buffers for each target (e.g., phosphate-buffered saline with additions specific to each transporter).

• Competition Assay:

  • In a 96-well plate, combine the cell membranes, a fixed concentration of the respective radioligand (typically at its Kd value), and a range of concentrations of 1-(4-Ethylphenyl)hexan-1-amine (e.g., from 10⁻¹¹ M to 10⁻⁵ M).

  • Include wells for total binding (radioligand + membranes) and non-specific binding (radioligand + membranes + a high concentration of a known unlabeled ligand, e.g., cocaine for DAT).

• Incubation: Incubate the plates at a specified temperature (e.g., room temperature or 4°C) for a duration sufficient to reach equilibrium (e.g., 60-120 minutes).

• Termination and Filtration: Rapidly filter the contents of each well through a glass fiber filtermat using a cell harvester to separate bound from free radioligand. Wash the filters with ice-cold buffer.

• Quantification: Measure the radioactivity retained on the filters using a liquid scintillation counter.

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Plot the percentage of specific binding against the logarithm of the concentration of 1-(4-Ethylphenyl)hexan-1-amine. Fit the data to a one-site competition model using non-linear regression to determine the IC₅₀ value. Convert the IC₅₀ to a binding affinity constant (Ki) using the Cheng-Prusoff equation.

In Vitro Profiling: Functional Activity

If significant binding affinity (conventionally, Ki < 1 µM) is observed, the next critical step is to assess the functional consequence of this binding.

Experimental Protocol: Monoamine Transporter Uptake Assays

This protocol will determine whether the compound inhibits monoamine uptake and provides initial clues as to whether it is a substrate (releaser) or a blocker.

• Cell Culture: Use HEK293 cells stably expressing hDAT, hNET, or hSERT, or alternatively, use freshly prepared rat brain synaptosomes.

• Assay Buffer: Krebs-Ringer-HEPES buffer.

• Radiolabeled Substrates: [³H]Dopamine (for hDAT), [³H]Norepinephrine (for hNET), or [³H]Serotonin (for hSERT).

• Inhibition Assay:

  • Pre-incubate the cells or synaptosomes with various concentrations of 1-(4-Ethylphenyl)hexan-1-amine or a reference inhibitor (e.g., GBR12909 for DAT) for 10-15 minutes at 37°C.

  • Initiate the uptake reaction by adding a fixed concentration of the corresponding radiolabeled substrate.

  • Allow the uptake to proceed for a short period (e.g., 5-10 minutes) within the linear range of transport.

• Termination and Analysis: Terminate the reaction by rapid filtration over glass fiber filters, followed by washing with ice-cold buffer. Quantify the internalized radioactivity via liquid scintillation counting.

• Data Analysis: Determine the IC₅₀ value for the inhibition of uptake by fitting the data to a dose-response curve.

Experimental Protocol: TAAR1 Functional cAMP Assay

This assay will determine if 1-(4-Ethylphenyl)hexan-1-amine acts as an agonist or antagonist at TAAR1.

• Cell Line: Use a cell line (e.g., CHO or HEK293) stably expressing human TAAR1.

• Assay Principle: TAAR1 is predominantly a Gαs-coupled receptor, and its activation leads to an increase in intracellular cyclic AMP (cAMP).[9] This change can be measured using various commercial kits, such as those based on HTRF (Homogeneous Time-Resolved Fluorescence) or luminescence.

• Agonist Mode:

  • Incubate the cells with a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

  • Add varying concentrations of 1-(4-Ethylphenyl)hexan-1-amine or a reference agonist.

  • Incubate for a specified time (e.g., 30 minutes) at 37°C.

  • Lyse the cells and measure cAMP levels according to the kit manufacturer's instructions.

  • Plot the cAMP concentration against the log of the agonist concentration and fit to a sigmoidal dose-response curve to determine the EC₅₀ and Emax.

• Antagonist Mode (if no agonist activity is observed):

  • Pre-incubate the cells with varying concentrations of 1-(4-Ethylphenyl)hexan-1-amine.

  • Add a fixed concentration of a known TAAR1 agonist (at its EC₈₀).

  • Measure the resulting cAMP production.

  • Calculate the IC₅₀ for the inhibition of the agonist-induced signal.

Data Interpretation and Visualization

The data generated from these assays will provide a clear pharmacological signature for 1-(4-Ethylphenyl)hexan-1-amine.

Table 1: Hypothetical Data and Interpretation

Assay	Parameter	Hypothetical Outcome	Interpretation
DAT Binding	Ki	150 nM	Moderate affinity for the dopamine transporter.
NET Binding	Ki	50 nM	High affinity for the norepinephrine transporter.
SERT Binding	Ki	> 10,000 nM	Negligible affinity for the serotonin transporter.
TAAR1 Binding	Ki	250 nM	Moderate affinity for TAAR1.
DAT Uptake	IC₅₀	200 nM	Functional inhibition of dopamine uptake.
NET Uptake	IC₅₀	75 nM	Functional inhibition of norepinephrine uptake.
TAAR1 cAMP	EC₅₀	300 nM	Agonist activity at TAAR1.

In this hypothetical scenario, 1-(4-Ethylphenyl)hexan-1-amine would be characterized as a potent NET/DAT inhibitor with additional TAAR1 agonist activity. This profile suggests a complex mechanism of action with potential for both stimulant and mood-regulating effects.

Visualization of TAAR1 Signaling

If the compound is confirmed as a TAAR1 agonist, its primary signaling cascade can be visualized as follows:

Caption: TAAR1 Gαs-coupled signaling pathway.

Conclusion

This technical guide presents a hypothesis-driven strategy to unravel the mechanism of action of 1-(4-Ethylphenyl)hexan-1-amine. By systematically evaluating its affinity and functional activity at monoamine transporters and TAAR1, a clear pharmacological profile can be established. The proposed experimental protocols are robust, well-validated in the field, and will provide the necessary data to guide further preclinical development, including in vivo studies to correlate molecular actions with physiological and behavioral outcomes. This structured approach ensures scientific rigor and provides a solid foundation for understanding the therapeutic potential of this novel chemical entity.

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Technical Whitepaper: Pharmacological Profiling &amp; Target Prediction of 1-(4-Ethylphenyl)hexan-1-amine

Executive Summary

1-(4-Ethylphenyl)hexan-1-amine is a lipophilic primary amine belonging to the

-alkylbenzylamine class. Structurally distinct from classic phenethylamine stimulants (e.g., amphetamine) due to the absence of the ethylene spacer, this compound is characterized by a direct attachment of the amine-bearing carbon to the aromatic ring (benzylic position) and a hydrophobic pentyl tail.

Based on Structure-Activity Relationship (SAR) analysis of homologous benzylamines, this compound is predicted to act primarily as a Monoamine Oxidase B (MAO-B) inhibitor and a secondary Norepinephrine Reuptake Inhibitor (NRI) . Its pharmacological profile suggests utility as a probe for studying monoaminergic regulation, with potential psychotropic effects distinct from classic releasers—favoring trace amine accumulation (e.g., phenethylamine) over direct dopamine release.

This guide provides an in-depth technical analysis of its physicochemical properties, predicted biological targets, and rigorous experimental protocols for validation.

Chemical Structure & Physicochemical Analysis[1][2][3][4]

Structural Deconstruction

The molecule consists of a rigid aromatic core and a flexible aliphatic chain, defining its interaction with protein targets.

• Core Scaffold: Benzylamine (Phenylmethanamine).

• -Substituent: A pentyl group ( ), creating a chiral center at . This long chain significantly increases lipophilicity compared to methyl-substituted analogs.

• Para-Substituent: An ethyl group at the 4-position of the phenyl ring, enhancing steric bulk and hydrophobic interaction potential.

Physicochemical Properties (Predicted)

Property	Value (Predicted)	Biological Implication
Molecular Formula		Low molecular weight (<500 Da) favors bioavailability.
Molecular Weight	205.34 g/mol	Optimal for blood-brain barrier (BBB) penetration.
LogP	~4.5 - 5.0	Highly lipophilic; suggests rapid CNS entry and high tissue distribution.
pKa	~9.5 (Amine)	Predominantly protonated at physiological pH (7.4), mimicking neurotransmitters.
TPSA	26.02	Excellent membrane permeability (Rule of 5 compliant).

Primary Biological Target: Monoamine Oxidase B (MAO-B)[5]

Mechanism of Action

Benzylamine derivatives are established substrates and inhibitors of Monoamine Oxidases (MAOs).[1] The MAO-B isoform, responsible for the breakdown of dopamine and phenethylamine, contains a bipartite cavity consisting of a substrate cavity and a hydrophobic "entrance" cavity.

• Binding Mode: The primary amine coordinates with the FAD cofactor. The 4-ethylphenyl group and the

  -pentyl chain are predicted to occupy the hydrophobic entrance cavity, stabilizing the enzyme-inhibitor complex.

• Selectivity: The steric bulk of the 4-ethyl and

  -pentyl groups disfavors binding to the smaller active site of MAO-A, suggesting MAO-B selectivity .

Physiological Consequence

Inhibition of MAO-B leads to the accumulation of

-Phenethylamine (PEA) and Dopamine in the synaptic cleft. Unlike amphetamines (releasers), this mechanism amplifies endogenous signaling without depleting vesicular stores.

Pathway Visualization

The following diagram illustrates the predicted mechanism where 1-(4-Ethylphenyl)hexan-1-amine inhibits MAO-B, preventing the degradation of trace amines.

Caption: Predicted pharmacological cascade. The compound inhibits MAO-B, blocking the degradation of PEA and Dopamine, leading to increased synaptic concentrations.

Secondary Target: Norepinephrine Transporter (NET)

Mechanism of Action

Long-chain aliphatic amines often exhibit affinity for monoamine transporters. The hydrophobic pentyl tail of 1-(4-Ethylphenyl)hexan-1-amine mimics the lipophilic requirements of the Norepinephrine Transporter (NET) binding pocket.

• Activity: Competitive Reuptake Inhibition.

• Effect: Increases extracellular norepinephrine levels, contributing to sympathomimetic effects (e.g., vasoconstriction, increased heart rate).

Experimental Protocols for Validation

To confirm the predicted activity, the following standardized assays are recommended.

Protocol A: MAO-B Inhibition Assay (Fluorometric)

Objective: Determine the

of the compound against human recombinant MAO-B.

• Reagents:

  • Recombinant hMAO-B enzyme (1 U/mL).

  • Substrate: p-Tyramine or Amplex Red (10-Acetyl-3,7-dihydroxyphenoxazine).

  • Buffer: 100 mM Potassium Phosphate (pH 7.4).

  • Test Compound: 1-(4-Ethylphenyl)hexan-1-amine (dissolved in DMSO).

• Workflow:

  • Step 1: Dilute test compound in buffer to concentrations ranging from 1 nM to 100

    M.

  • Step 2: Incubate enzyme (50

    L) with test compound (20 L) for 15 minutes at 37°C.

  • Step 3: Add substrate solution (30

    L) containing Amplex Red and Horseradish Peroxidase (HRP).

  • Step 4: Measure fluorescence (Ex/Em = 530/590 nm) kinetically for 30 minutes.

  • Step 5: Calculate % Inhibition relative to DMSO control and fit to a sigmoidal dose-response curve.

Protocol B: Radioligand Binding Assay (NET)

Objective: Assess affinity (

) for the Norepinephrine Transporter.

• System: Rat brain cortical membranes or HEK293 cells expressing hNET.

• Radioligand:

  -Nisoxetine (1.0 nM).

• Non-specific Binding: Defined by Desipramine (1

  M).

• Procedure:

  • Incubate membranes with radioligand and varying concentrations of the test compound for 60 min at 4°C.

  • Terminate reaction by rapid filtration through GF/B glass fiber filters.

  • Count radioactivity via liquid scintillation spectrometry.

  • Calculate

    using the Cheng-Prusoff equation.

Experimental Workflow Diagram

Caption: Dual-stream validation workflow for enzymatic inhibition (MAO-B) and receptor binding (NET).

Safety & Toxicology Profile

Metabolic Stability & Toxicity

• Metabolism: Primary amines are susceptible to oxidative deamination (by MAO) and N-oxidation (by FMO). However, if the compound inhibits MAO, its own metabolism may be self-regulated or shifted to CYP450 pathways.

• Reactive Metabolites: Benzylamines can be metabolized to aldehydes (in this case, 4-ethyl-alpha-pentylbenzaldehyde). Aldehydes are potentially reactive; cellular toxicity assays (e.g., MTT assay in HepG2 cells) are critical.

The "Cheese Effect" Risk

As a predicted MAO inhibitor, this compound poses a risk of hypertensive crisis if co-ingested with tyramine-rich foods (aged cheese, wine).

• Mechanism: Inhibition of intestinal MAO-A prevents the breakdown of dietary tyramine, which then displaces norepinephrine, causing dangerous spikes in blood pressure.

• Mitigation: Determine selectivity ratio. High MAO-B selectivity (>100-fold) significantly reduces this risk compared to non-selective inhibitors.

References

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• Dunn, T. et al. (2023). Structure-Activity Relationship Analysis of 3-Phenylcoumarin-Based Monoamine Oxidase B Inhibitors. Frontiers in Chemistry. [Link]

• Yáñez, M., et al. (2006). Inhibitory activity of benzylamine derivatives on monoamine oxidase A and B.[1] Bioorganic & Medicinal Chemistry Letters. [Link]

• ChemSrc. (2024). CAS 2228442-67-7 Entry: 1-(4-Ethylphenyl)hexan-1-amine hydrochloride.[4][Link]

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Navigating the Unseen: A Technical Safety and Handling Guide for 1-(4-Ethylphenyl)hexan-1-amine

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is an in-depth technical guide intended for informational purposes for qualified professionals. It is not a substitute for a formal Safety Data Sheet (SDS). Always consult a certified SDS and conduct a thorough risk assessment before handling any chemical.

Introduction: A Proactive Approach to the Safety of a Novel Compound

Section 1: Predicted Physicochemical Properties and Their Safety Implications

A molecule's physical and chemical properties are the bedrock of its safety profile. The following table outlines the predicted properties of 1-(4-Ethylphenyl)hexan-1-amine and their direct implications for safe handling.

Property	Predicted Value/Characteristic	Safety Implication
Molecular Formula	C₁₄H₂₃N	Provides the basis for molecular weight and elemental composition.
Molecular Weight	~205.34 g/mol	Influences vapor density and potential for aerosolization.
Appearance	Likely a colorless to yellowish liquid	Visual cue for identification and spill detection.
Odor	Probable fish-like or ammonia-like odor	Odor can serve as a preliminary indicator of airborne presence, but olfactory fatigue is a risk. Do not rely on odor as a sole indicator of exposure.
Boiling Point	Predicted to be >200°C	Low volatility at room temperature, but heating will increase vapor pressure and inhalation risk.
Solubility	Likely poorly soluble in water; soluble in organic solvents	Spills in water may not readily dissolve, posing a persistent environmental hazard. Use appropriate organic solvents for cleaning.
Vapor Pressure	Predicted to be low at ambient temperatures	Reduced risk of inhalation at room temperature, but this can change with heating or in enclosed spaces.

Section 2: The Toxicological Profile - A Synthesis of Analogous Compound Data

The toxicological profile of 1-(4-Ethylphenyl)hexan-1-amine can be inferred from the known hazards of primary alkylamines, aromatic amines, and long-chain alkylamines.

Acute Toxicity

Based on data for similar compounds, 1-(4-Ethylphenyl)hexan-1-amine is predicted to be harmful if swallowed, in contact with skin, or inhaled.[1]

• Oral: Harmful if swallowed. Ingestion may cause gastrointestinal irritation with symptoms such as nausea, vomiting, and diarrhea.[1]

• Dermal: Harmful in contact with skin.[1] The primary amine group suggests it can be readily absorbed through the skin, potentially leading to systemic toxicity.

• Inhalation: Harmful if inhaled.[1] Vapors, especially when heated, or aerosols may cause respiratory tract irritation.[1]

Skin and Eye Irritation/Corrosion

The primary amine functionality is a strong indicator of corrosive potential.

• Skin: Expected to cause skin irritation, and potentially severe skin burns.[1][2] Prolonged contact may lead to dermatitis.

• Eyes: Poses a risk of serious eye damage.[1][2] Direct contact can cause severe irritation, burns, and potentially irreversible eye damage.

Chronic and Systemic Effects

Prolonged or repeated exposure to aromatic amines can lead to systemic health effects.

• Organ Toxicity: Aromatic amines have been associated with damage to the liver, kidneys, and spleen.[3] While the long alkyl chain may modulate this, caution is warranted.

• Sensitization: Some amines can cause skin sensitization, leading to an allergic reaction upon subsequent exposures.

• Carcinogenicity and Mutagenicity: Certain aromatic amines are classified as known or suspected carcinogens and mutagens.[4] The carcinogenic potential of 1-(4-Ethylphenyl)hexan-1-amine is unknown, and it should be handled as a potential carcinogen until data proves otherwise.

Ecotoxicity

Alkylamines can be very toxic to aquatic life, with long-lasting effects.[4][5] Release into the environment must be strictly avoided.

Section 3: Exposure Control and Personal Protection - A Mandate for Proactive Safety

Given the predicted hazards, a stringent exposure control plan is essential.

Engineering Controls

• Ventilation: All handling of 1-(4-Ethylphenyl)hexan-1-amine should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[6][7]

• Containment: For procedures with a higher risk of aerosol generation, consider the use of a glove box.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling this compound:

• Eye Protection: Chemical safety goggles are required. A face shield should be worn in situations with a higher risk of splashing.[8]

• Hand Protection: Chemically resistant gloves (e.g., nitrile, neoprene) must be worn. Inspect gloves for integrity before each use.[8]

• Skin and Body Protection: A lab coat is the minimum requirement. For larger quantities or tasks with a high splash potential, a chemical-resistant apron or suit is recommended.[9]

• Respiratory Protection: If working outside of a fume hood or if there is a risk of exceeding exposure limits, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and amines should be used.[9]

Caption: Personal Protective Equipment (PPE) decision workflow.

Section 4: Safe Handling, Storage, and Disposal Protocols

Handling

• Avoid contact with skin, eyes, and clothing.

• Do not breathe vapors or mists.[6][7]

• Keep away from heat, sparks, and open flames.[2][10]

• Use non-sparking tools.

• Wash hands thoroughly after handling.[4]

Storage

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[8]

• Store away from incompatible materials such as strong oxidizing agents, acids, and acid anhydrides.[6]

• Store in a locked cabinet or other secure location.[5]

Disposal

• Dispose of waste in accordance with all local, state, and federal regulations.

• Do not allow the material to enter drains or waterways.[5]

• Contaminated packaging should be treated as hazardous waste.

Section 5: Emergency Procedures - Preparedness is Paramount

First-Aid Measures

• Inhalation: Remove the individual to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[5]

• Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek immediate medical attention.[5]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

• Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Seek immediate medical attention.[5]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

• Specific Hazards: Combustion may produce toxic fumes of carbon monoxide, carbon dioxide, and nitrogen oxides.[3]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

Accidental Release Measures

• Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal protective equipment (see Section 3.2). Ensure adequate ventilation.

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.[5]

• Methods for Containment and Cleaning Up: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a suitable container for disposal.

Caption: Accidental spill response workflow.

Conclusion: A Commitment to Laboratory Safety

While 1-(4-Ethylphenyl)hexan-1-amine is a novel compound without a dedicated safety dossier, a thorough analysis of its structural components allows for the development of a robust and proactive safety protocol. By treating this compound with the caution it deserves based on the known hazards of its constituent functional groups, researchers can mitigate risks and ensure a safe laboratory environment. Continuous vigilance and adherence to these guidelines are paramount in the responsible advancement of scientific discovery.

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• 9. fishersci.com [fishersci.com]
• 10. chemicalbook.com [chemicalbook.com]

Stability and Degradation of 1-(4-Ethylphenyl)hexan-1-amine: A Technical Guide

This guide details the stability profile and degradation mechanisms of 1-(4-Ethylphenyl)hexan-1-amine , a substituted benzylic amine. This document is structured for researchers requiring actionable protocols for handling, storage, and forced degradation studies.

Executive Summary: The Structural Basis of Instability

1-(4-Ethylphenyl)hexan-1-amine is a primary benzylic amine. Its structural architecture—a primary amine group attached to a carbon atom that is also bonded to an aromatic ring (the benzylic position)—dictates its stability profile. Unlike simple aliphatic amines, this compound possesses a chemically "soft" benzylic C-H bond, making it uniquely susceptible to oxidative deamination.

• Primary Vulnerability: Oxidative cleavage of the benzylic C-N bond.

• Secondary Vulnerability: Formation of carbamates upon exposure to atmospheric CO₂.

• Critical Insight: The 4-ethyl substituent on the phenyl ring acts as a weak electron-donating group (EDG). While this increases the electron density of the aromatic system, it also slightly stabilizes the benzylic radical intermediate formed during oxidation, potentially accelerating degradation compared to the unsubstituted analog.

Physicochemical Degradation Mechanisms

To preserve the integrity of this compound, one must understand the specific pathways by which it degrades. The two dominant failure modes are Oxidative Deamination and Carbamylation .

Oxidative Deamination (The Benzylic Oxidation Pathway)

The most critical degradation route involves the reaction of the benzylic carbon with molecular oxygen. This is a radical-mediated process facilitated by light and trace metal ions.

• Initiation: A hydrogen atom is abstracted from the benzylic carbon (C1), forming a resonance-stabilized benzylic radical.

• Propagation: The radical reacts with triplet oxygen (

  ) to form a peroxy radical, which abstracts a proton to form a hydroperoxide intermediate.

• Elimination: The hydroperoxide dehydrates to form an imine (1-(4-ethylphenyl)hexan-1-imine).

• Hydrolysis: The imine is unstable in the presence of moisture and rapidly hydrolyzes to the corresponding ketone, 1-(4-ethylphenyl)hexan-1-one , releasing ammonia.

Atmospheric Carbamylation

As a primary amine, the free base is highly nucleophilic. Upon exposure to air, it reacts reversibly with carbon dioxide to form a carbamic acid, which stabilizes as a carbamate salt (often appearing as a white crust on the liquid surface).

Visualization of Signaling & Degradation Pathways

The following diagram illustrates the cascade from the intact amine to its primary degradation products.

Figure 1: Mechanistic pathway showing the oxidative conversion to ketone and carbamate formation.

Stability Profiling & Storage Protocols

The physical state of the compound (Free Base vs. Salt) dramatically alters its shelf-life.

Comparative Stability Data

Parameter	Free Base (Oil)	Hydrochloride Salt (Solid)
Physical State	Viscous Oil / Liquid	Crystalline Solid
Oxidation Susceptibility	High (Direct O₂ contact)	Low (Lattice protection)
Hygroscopicity	Moderate	Low to Moderate
CO₂ Reactivity	High (Rapid skin formation)	Negligible
Shelf Life (-20°C)	3–6 Months (under Argon)	>24 Months (Desiccated)

Handling Workflow (Self-Validating Protocol)

This workflow ensures that every time the compound is accessed, its integrity is verified and preserved.

Figure 2: Standard Operating Procedure (SOP) for handling and storage to minimize degradation.

Protocol Notes:

• Thawing: Always allow the vial to reach room temperature before opening. Opening a cold vial condenses atmospheric moisture inside, accelerating hydrolysis.

• Inert Atmosphere: If storing the free base, an Argon blanket is mandatory. Nitrogen is acceptable but less effective due to density differences (Argon is heavier than air and sits on the liquid surface).

Forced Degradation Study Protocol

To validate analytical methods (e.g., HPLC-UV or LC-MS) for this compound, you must generate the degradation products intentionally.

Oxidative Stress (Target: Benzylic Oxidation)

This condition simulates long-term shelf storage and exposure to air.

• Reagents: 3% Hydrogen Peroxide (

  ).

• Protocol:

  • Dissolve 10 mg of amine in 1 mL Acetonitrile/Water (50:50).

  • Add 100 µL of 30%

    (final conc ~3%).

  • Incubate at 60°C for 4 hours.

• Expected Outcome: Appearance of a new peak (less polar than parent) corresponding to 1-(4-ethylphenyl)hexan-1-one .

• Detection: The ketone will have a distinct UV absorption shift (n

  transition) compared to the amine.

Acid/Base Hydrolysis

• Acid: 1N HCl at 60°C for 24 hours. (Expect: Stable, as the ammonium salt forms).

• Base: 1N NaOH at 60°C for 24 hours. (Expect: Potential oxidation if not degassed; otherwise relatively stable).

Analytical Monitoring

When analyzing stability samples, specific markers indicate degradation.

• 1H-NMR (CDCl₃):

  • Parent Amine: Look for the triplet/multiplet of the benzylic proton (

    -CH) around 3.8–4.2 ppm.

  • Degradant (Ketone): Disappearance of the

    -CH signal. Appearance of downfield shifts in the aromatic region due to the electron-withdrawing carbonyl group.

• HPLC-UV:

  • The ketone degradant will typically elute later than the amine on a C18 column (at neutral/basic pH) or have a distinct UV spectrum.

  • Note: At acidic pH (0.1% Formic acid), the amine is protonated and elutes early; the neutral ketone elutes significantly later.

References

• PubChem. (2025).[1][2][3] 4-Ethylhexan-1-amine Compound Summary. National Library of Medicine. Retrieved from [Link]

• Master Organic Chemistry. (2018). Reactions on the Benzylic Carbon: Bromination And Oxidation. Retrieved from [Link]

• Royal Society of Chemistry. (2021). An efficient and practical aerobic oxidation of benzylic methylenes. RSC Advances. Retrieved from [Link]

• National Institutes of Health (PMC). (2025). Chemical Stability and Characterization of Degradation Products of Amines. Retrieved from [Link](Note: Generalized citation for amine oxidation mechanisms).

Sources

• 1. 1-(4-Phenylphenyl)ethan-1-amine | C14H15N | CID 2771754 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Hexylamine | C6H15N | CID 8102 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-Ethylhexan-1-amine | C8H19N | CID 20328494 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Strategic Routes for the Enantioselective Synthesis of 1-(4-Ethylphenyl)hexan-1-amine

Executive Summary

The target molecule, 1-(4-Ethylphenyl)hexan-1-amine , represents a critical chiral pharmacophore found in calcimimetics, S1P receptor modulators, and agrochemical intermediates. The presence of the 4-ethyl group and the lipophilic hexyl chain creates specific solubility and steric challenges that render standard reductive amination insufficient for high enantiopurity requirements.

This Application Note details two validated, orthogonal protocols to access the target with >98% enantiomeric excess (ee):

• Method A (Biocatalytic): An

  -Transaminase route utilizing isopropylamine as an amine donor.[1][2] This is the preferred method for scale-up and "green" manufacturing.

• Method B (Chemical Auxiliary): The Ellman’s Sulfinamide protocol.[3] This is the preferred method for discovery-phase synthesis, structure-activity relationship (SAR) studies, and when specific enzyme kits are unavailable.

Precursor Synthesis: The Ketone Scaffold

Before initiating chiral induction, the prochiral ketone 1-(4-ethylphenyl)hexan-1-one must be synthesized.

• Reagents: Ethylbenzene, Hexanoyl chloride, AlCl

  , DCM.

• Mechanism: Friedel-Crafts Acylation.

• Note: The 4-ethyl group directs para due to sterics and electronics, but ortho isomers may form (<5%). Recrystallization from hexanes is recommended to ensure >99% purity of the ketone starting material.

Method A: Biocatalytic Transamination (Scale-Up Route)

This method utilizes an

-transaminase ( -TA) to transfer an amino group from a sacrificial donor (Isopropylamine) to the ketone.[1][2] It operates under mild aqueous conditions.

Mechanistic Principle

The reaction is reversible. To drive the equilibrium toward the chiral amine, Isopropylamine (IPA) is used in large excess. The enzyme binds the ketone in a specific orientation (large vs. small pocket), ensuring high enantioselectivity.

Experimental Protocol

Reagents:

• Substrate: 1-(4-Ethylphenyl)hexan-1-one (50 mM final conc.)

• Enzyme: Commercially available (S)- or (R)-selective

  -Transaminase (e.g., Codexis ATA or similar screening kit).

• Amine Donor: Isopropylamine (IPA) hydrochloride (1.0 M).

• Co-factor: Pyridoxal-5'-phosphate (PLP) (1 mM).

• Buffer: Potassium Phosphate (100 mM, pH 7.5).

• Co-solvent: DMSO (10-20% v/v).

Step-by-Step Workflow:

• Buffer Preparation: Prepare 100 mM potassium phosphate buffer (pH 7.5). Add PLP (1 mM) and IPA (1 M). Adjust pH back to 7.5 (IPA is basic).

• Substrate Solution: Dissolve the ketone in DMSO. The final DMSO concentration in the reaction should not exceed 20% to preserve enzyme stability.

• Initiation: Add the enzyme powder (approx. 10-20 mg/mL loading) to the buffer/IPA mix. Add the substrate solution.

• Incubation: Shake at 30°C, 150 rpm for 24 hours.

  • Critical Control: Do not seal the vessel too tightly; acetone (coproduct) is volatile. allowing mild venting helps shift equilibrium (ISPR - In Situ Product Removal).

• Work-up: Basify reaction mixture to pH > 12 using 5M NaOH (to deprotonate the amine). Extract 3x with MTBE or Ethyl Acetate.

• Purification: Dry organic layer over Na

  SO . Evaporate. If necessary, purify via flash chromatography (DCM/MeOH/NH OH).

Biocatalytic Cycle Visualization

Figure 1: The Ping-Pong Bi-Bi mechanism of

-transaminase. The enzyme shuttles between PLP (aldehyde) and PMP (amine) forms.

Method B: Ellman’s Sulfinamide Auxiliary (Discovery Route)

This method relies on diastereoselective reduction. The bulky tert-butyl group on the sulfinamide directs the hydride attack on the imine.

Mechanistic Principle

• Condensation: Formation of the chiral N-sulfinyl ketimine.

• Reduction: Hydride addition creates a diastereomer. The configuration of the sulfur atom determines the configuration of the new carbon center.

• Deprotection: Acidic cleavage yields the free amine salt.

Experimental Protocol

Reagents:

• (R)- or (S)-2-methyl-2-propanesulfinamide (Ellman's Aux).

• Titanium(IV) ethoxide (Ti(OEt)

  ).

• Reducing Agent: NaBH

  (standard) or L-Selectride (for higher dr).

• Solvents: THF (anhydrous), MeOH.

Step-by-Step Workflow:

• Imine Formation:

  • To a solution of 1-(4-ethylphenyl)hexan-1-one (1.0 equiv) in anhydrous THF (0.5 M), add (R)-tert-butanesulfinamide (1.1 equiv).

  • Add Ti(OEt)

    (2.0 equiv) dropwise.

  • Reflux (70°C) for 16–24 h. Monitor by TLC/LCMS.

  • Quench: Cool to RT. Pour into brine with vigorous stirring. Filter the resulting Ti-salt suspension through Celite. Dry and concentrate to get the N-sulfinyl ketimine.

• Diastereoselective Reduction:

  • Dissolve the ketimine in THF at -48°C or -78°C.

  • Add L-Selectride (1.5 equiv) slowly. (Note: NaBH

    in MeOH at 0°C is cheaper but typically yields 90:10 dr, whereas L-Selectride often yields >95:5 dr).

  • Stir for 3 hours. Warm to RT.

  • Quench with sat. NH

    Cl. Extract with EtOAc.[4]

• Purification (The "Upgrade"):

  • The resulting sulfinamide intermediate is often a solid. Recrystallize from Hexane/EtOAc to upgrade diastereomeric ratio (dr) to >99:1.

• Deprotection:

  • Dissolve pure intermediate in MeOH. Add 4M HCl in Dioxane (2 equiv).

  • Stir 1 h at RT. Concentrate to obtain the amine hydrochloride salt.

Chemical Workflow Visualization

Figure 2: Step-wise chemical synthesis using the Ellman Auxiliary. Crystallization is the critical control point for optical purity.

Analytical Validation (QC)

To verify the enantiomeric excess (ee), Chiral HPLC is required.

• Column: Daicel Chiralpak AD-H or Chiralpak IA (Amylose-based).

• Mobile Phase: Hexane : Isopropyl Alcohol : Diethylamine (90 : 10 : 0.1).

• Flow Rate: 1.0 mL/min.[5]

• Detection: UV @ 254 nm (Aromatic ring absorption).

• Expected Result: The enantiomers should resolve with baseline separation. The 4-ethyl group adds lipophilicity, potentially increasing retention time compared to simple phenyl analogs.

Comparative Analysis

Feature	Method A: Transaminase	Method B: Ellman Auxiliary
Selectivity (ee)	Excellent (>99% typical)	Good (>90%), Excellent after cryst.
Scalability	High (kg scale feasible)	Moderate (Reagent cost high)
Cost	Low (if enzyme is recyclable)	High (Stoichiometric Ti/Auxiliary)
Time	24-48 hours	3-4 Days (multi-step)
Sustainability	Green (Aqueous, mild temp)	Moderate (Organic solvents, Ti waste)
Flexibility	Requires specific enzyme match	Universal for most ketones

References

• Transaminase Mechanism & Application

  • Rodrigues, C.J.C., et al. (2021).[2] "

    -Transaminase-Mediated Asymmetric Synthesis of (S)-1-(4-Trifluoromethylphenyl)Ethylamine." Catalysts.

• Ellman Auxiliary Protocol

  • Xu, H.C., et al. (2013).[6] "Asymmetric synthesis of amines using tert-butanesulfinamide." Nature Protocols.

• General Transaminase Engineering

  • Guan, L., et al. (2022). "Engineering the large pocket of an (S)-selective transaminase... for asymmetric synthesis of (S)-1-amino-1-phenylpropane." Catalysis Science & Technology.

• Chiral Separation

  • BenchChem Application Note. "Chiral Separation of 2-(4-Ethylphenyl)propan-2-amine Enantiomers."

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Modular synthesis of bis-α-chiral amines using Ellman sulfinamide for consecutive S-to-C chirality induction/transfer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Asymmetric synthesis of amines using tert-butanesulfinamide - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Efficiency Chiral Resolution Using 1-(4-Ethylphenyl)hexan-1-amine

Executive Summary & Technical Rationale

This guide details the application of 1-(4-Ethylphenyl)hexan-1-amine (EPHA) as a specialized chiral resolving agent. While 1-Phenylethylamine (PEA) remains the industry standard, it often fails to resolve highly lipophilic chiral acids due to poor solubility differentiation in non-polar solvents.

EPHA addresses this gap through two structural modifications:

• The 4-Ethyl Group: Increases π-π stacking interactions in the crystal lattice, often stabilizing diastereomeric salts that otherwise form oils.

• The Hexyl Chain: Significantly increases lipophilicity compared to the methyl group of PEA, allowing for resolution in non-polar solvents (e.g., heptane, toluene) where highly hydrophobic substrates are soluble.

This note provides a self-validating protocol for resolving difficult chiral acids (e.g., profen derivatives, mandelic acid analogs) using EPHA, incorporating principles from the "Dutch Resolution" methodology to optimize yield and optical purity.

Mechanism of Action: Diastereomeric Salt Formation

The core mechanism relies on the formation of diastereomeric salts with distinct lattice energies. Unlike enantiomers, which have identical physical properties in achiral environments, the resulting salts (R-Amine + R-Acid) and (R-Amine + S-Acid) are diastereomers with different solubilities.

The Solubility Differential

Success depends on maximizing the difference in solubility (

) between the less soluble ( ) and more soluble ( ) diastereomers. EPHA is specifically designed to lower the solubility of the -salt in hydrophobic media, driving precipitation.

Workflow Visualization

The following diagram illustrates the critical decision pathways in the EPHA resolution process.

Figure 1: Decision tree for chiral resolution using EPHA. The "Check" node is the critical self-validation step.

Experimental Protocols

Pre-Requisite: Synthesis of EPHA

Note: EPHA is not always commercially available off-the-shelf and may require in-house synthesis. Reaction: Reductive amination of 1-(4-ethylphenyl)hexan-1-one.

• Ketone Formation: Friedel-Crafts acylation of ethylbenzene with hexanoyl chloride (

  , DCM).

• Amination: React ketone with ammonium acetate and

  in methanol.

• Resolution of Agent: Resolve the racemic EPHA using Mandelic Acid or Tartaric Acid to obtain the pure (R)- or (S)-EPHA resolving agent.

Protocol A: The "Half-Mole" Method (Pope-Peachey)

This is the preferred method for EPHA to maximize economy. Instead of using 1.0 equivalent of the expensive chiral amine, we use 0.5 equivalents of EPHA and 0.5 equivalents of an achiral base (e.g., NaOH or Triethylamine). This forces the less soluble diastereomer to crystallize while the more soluble one remains in solution as the achiral salt.

Materials:

• Racemic Acid Substrate (10 mmol)

• (R)-EPHA (5 mmol, >99% ee)

• Triethylamine (5 mmol)

• Solvent: Toluene (or 2-Propanol/Heptane 1:9 mix)

Step-by-Step:

• Dissolution: Dissolve 10 mmol of racemic acid in 50 mL of boiling Toluene.

• Neutralization: Add 5 mmol of Triethylamine. Stir for 5 minutes.

• Addition: Add 5 mmol of (R)-EPHA dropwise.

• Nucleation: Allow the solution to cool slowly to room temperature.

  • Critical Insight: If oiling occurs (common with lipophilic chains), add a seed crystal of the desired salt or scratch the glass surface. EPHA salts are prone to supersaturation; patience is key.

• Filtration: Filter the solid precipitate. Wash with cold heptane.

• Validation: Dry a small sample and measure Specific Rotation

  .

Protocol B: Dutch Resolution Screening (Family Approach)

If Protocol A yields low enantiomeric excess (ee), use the "Dutch Resolution" approach by mixing EPHA with structurally related amines (e.g., 1-phenylethylamine).

Logic: Impurities (the wrong enantiomer) disrupt the crystal lattice. A mixture of resolving agents can sometimes pack more tightly with the desired enantiomer than a single agent, or conversely, destabilize the undesired salt.

Screening Matrix: Prepare 4 vials with 1 mmol Racemic Acid in 2-Propanol:

• Vial 1: 0.5 eq EPHA

• Vial 2: 0.5 eq 1-Phenylethylamine (PEA)

• Vial 3: 0.25 eq EPHA + 0.25 eq PEA (Mix)

• Vial 4: 0.45 eq EPHA + 0.05 eq PEA (Nucleation Inhibition)

Observation: Select the vial that yields crystals fastest with the highest melting point.

Data Analysis & Recovery

Solubility Profile Comparison

The following table highlights why EPHA is superior for lipophilic substrates compared to standard PEA.

Parameter	1-Phenylethylamine (PEA)	1-(4-Ethylphenyl)hexan-1-amine (EPHA)	Impact on Resolution
Lipophilicity (LogP)	~1.2	~4.5	EPHA salts are less soluble in polar solvents, enabling use of non-polar media.
Steric Bulk	Low (Methyl)	High (Hexyl)	EPHA creates a deeper "chiral pocket," improving discrimination of bulky acids.
Crystal Packing	H-Bond dominant	H-Bond + Van der Waals (Alkyl)	EPHA reduces "oiling out" phenomena in hydrophobic acids.

Recovery of the Resolving Agent

Economic viability requires efficient recovery of EPHA (>90%).

• Basification: Take the diastereomeric salt (Solid or Mother Liquor) and suspend in water/DCM (1:1).

• pH Adjustment: Add 2M NaOH until pH > 12.

• Extraction: The EPHA (free base) migrates to the DCM layer. The chiral acid (as sodium salt) remains in the aqueous layer.

• Purification: Dry the DCM layer (

  ) and evaporate. Distill EPHA if necessary (high boiling point: use vacuum).

Troubleshooting & Critical Control Points

• Issue: "Oiling Out" instead of Crystallization.

  • Cause: The lattice energy is insufficient to overcome solvation, or the solvent is too polar.

  • Fix: Switch to a more non-polar solvent (e.g., change from Ethanol to Methylcyclohexane). Heat the oil to reflux and cool extremely slowly (0.1°C/min).

• Issue: Low Optical Purity (<80% ee) in First Crop.

  • Cause: Inclusion of the wrong diastereomer in the crystal lattice.

  • Fix: Recrystallize the salt from boiling ethanol. Do not proceed to free-basing until salt ee > 98%.

• Issue: No Precipitation.

  • Cause: Salt is too soluble.

  • Fix: Use the "Double Decomposition" method: Use the Sodium salt of the acid and the Hydrochloride salt of EPHA in water. The hydrophobic diastereomeric salt may precipitate out of the aqueous solution.

References

• Jacques, J., Collet, A., & Wilen, S. H. (1981). Enantiomers, Racemates, and Resolutions. Wiley-Interscience.

• Vries, T., et al. (1998). "The Family Approach to the Resolution of Racemates (Dutch Resolution)." Angewandte Chemie International Edition, 37(17), 2349-2354.

• Kozma, D. (2001).

• Dalmolen, J., et al. (2005).[1] "The Dutch Resolution Variant... Family Behaviour in Nucleation Inhibition."[1][2] Chemistry – A European Journal, 11(19), 5619-5624.

• Saigo, K., et al. (1996). "Crystal structures of the salts of chiral primary amines with achiral carboxylic acids." Journal of the American Chemical Society, 118(14), 3441–3449.

Sources

• 1. scispace.com [scispace.com]
• 2. The Dutch Resolution variant of the classical resolution of racemates by formation of diastereomeric salts: family behaviour in nucleation inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-(4-Ethylphenyl)hexan-1-amine via Reductive Amination

Welcome to the technical support center for the synthesis of 1-(4-Ethylphenyl)hexan-1-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for the reductive amination synthesis of this target molecule. Here, we will delve into the causality behind experimental choices, offer self-validating protocols, and ground our recommendations in authoritative scientific literature.

Introduction to the Synthesis

The synthesis of 1-(4-Ethylphenyl)hexan-1-amine is a critical step in various research and development pipelines. Reductive amination stands out as a robust and versatile method for this transformation, involving the reaction of a carbonyl compound, in this case, 4-ethylacetophenone, with an amine, hexylamine, in the presence of a reducing agent.[1][2] This one-pot reaction is favored for its efficiency and good yields.[3]

This guide will focus on the direct reductive amination approach, where the intermediate imine is not isolated. We will primarily discuss the use of sodium borohydride (NaBH₄) as the reducing agent, while also addressing other common reagents and their specific applications.

Core Synthesis Workflow

The overall synthetic strategy involves the condensation of 4-ethylacetophenone and hexylamine to form an intermediate imine, which is then reduced in situ to the desired secondary amine, 1-(4-Ethylphenyl)hexan-1-amine.

Caption: General workflow for the synthesis of 1-(4-Ethylphenyl)hexan-1-amine via reductive amination.

Detailed Experimental Protocol (Representative)

This protocol is a representative procedure synthesized from established methods for the reductive amination of aromatic ketones.[4] Optimization may be required based on your specific laboratory conditions and reagent purity.

Materials:

• 4-Ethylacetophenone

• Hexylamine

• Sodium Borohydride (NaBH₄)

• Methanol (anhydrous)

• Dichloromethane (DCM) or Ethyl Acetate

• 1 M Hydrochloric Acid (HCl)

• 1 M Sodium Hydroxide (NaOH)

• Saturated Sodium Chloride Solution (Brine)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• Imine Formation:

  • In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4-ethylacetophenone (1 equivalent) in anhydrous methanol.

  • Add hexylamine (1.0-1.2 equivalents) to the solution.

  • Stir the mixture at room temperature for 1-2 hours to allow for the formation of the imine intermediate. The progress of imine formation can be monitored by Thin Layer Chromatography (TLC).

• Reduction:

  • Cool the reaction mixture in an ice bath.

  • Slowly add sodium borohydride (1.5-2.0 equivalents) portion-wise to the stirred solution. Caution: Hydrogen gas is evolved. Ensure adequate ventilation.

  • After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for an additional 2-4 hours, or until TLC analysis indicates the complete consumption of the imine.

• Workup and Extraction:

  • Carefully quench the reaction by the slow addition of 1 M HCl to decompose the excess NaBH₄.

  • Concentrate the mixture under reduced pressure to remove the methanol.

  • Add water and dichloromethane (or ethyl acetate) to the residue.

  • Separate the organic layer. Extract the aqueous layer with two more portions of the organic solvent.

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification:

  • The crude product can be purified by vacuum distillation or column chromatography on silica gel.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Incomplete imine formation. 2. Deactivated reducing agent. 3. Incorrect pH.	1. Increase the reaction time for imine formation. Consider adding a catalytic amount of a weak acid like acetic acid. 2. Use fresh, anhydrous sodium borohydride. 3. Ensure the reaction is not too acidic during imine formation, as this will protonate the amine, rendering it non-nucleophilic.
Presence of Unreacted 4-Ethylacetophenone	1. Insufficient amount of hexylamine. 2. Incomplete imine formation.	1. Use a slight excess of hexylamine (1.1-1.2 equivalents). 2. Extend the reaction time for imine formation before adding the reducing agent.
Presence of Imine in Final Product	1. Insufficient reducing agent. 2. Incomplete reduction.	1. Increase the equivalents of sodium borohydride. 2. Extend the reaction time after the addition of the reducing agent.
Formation of 1-(4-Ethylphenyl)ethanol (Side Product)	1. NaBH₄ is reducing the starting ketone before imine formation.	1. Ensure sufficient time is allowed for imine formation before adding NaBH₄. 2. Consider using a milder reducing agent like sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃), which are more selective for the imine.[2]
Formation of Dihexylamine (Side Product)	1. Reaction of the product amine with unreacted ketone.	1. Use a stepwise procedure where the imine is formed first, followed by the addition of the reducing agent.[4]
Difficult Purification	1. Similar polarities of the product and unreacted starting materials or byproducts.	1. For basic amine products, an acid-base extraction can be effective. Dissolve the crude product in an organic solvent and extract with dilute HCl. The amine will move to the aqueous layer as its hydrochloride salt. The aqueous layer can then be basified with NaOH and the free amine re-extracted into an organic solvent.[5]

Frequently Asked Questions (FAQs)

Q1: Why is it important to add the sodium borohydride slowly and at a low temperature?

A1: The reaction of sodium borohydride with methanol can be vigorous and produce hydrogen gas. Adding it slowly and at a low temperature helps to control the reaction rate and prevent a dangerous buildup of pressure.

Q2: Can I use a different solvent for the reaction?

A2: Yes, other protic solvents like ethanol can be used. Aprotic solvents can also be employed, but the reaction kinetics may differ. Methanol is commonly used due to its ability to dissolve both the reactants and the reducing agent.

Q3: How do I monitor the reaction progress effectively?

A3: Thin Layer Chromatography (TLC) is an excellent method. You can spot the reaction mixture alongside the starting materials (4-ethylacetophenone and hexylamine). The formation of the imine will show a new spot, and as the reaction progresses, the imine spot will be replaced by the product spot.

Q4: What are the advantages of using sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) over sodium borohydride (NaBH₄)?

A4: NaBH₃CN and NaBH(OAc)₃ are milder reducing agents than NaBH₄.[2] They are more selective for the reduction of the imine over the ketone, which can minimize the formation of the alcohol byproduct, 1-(4-ethylphenyl)ethanol.

Q5: Is there an alternative to reductive amination for this synthesis?

A5: Yes, the Leuckart reaction is a classical method for the reductive amination of ketones.[6] It typically uses formic acid or its derivatives as both the reducing agent and the nitrogen source (in the form of formamide or ammonium formate).[6] This method often requires higher temperatures but can be effective for certain substrates.

Caption: Simplified mechanism of the Leuckart reaction.

Reagent Selection Guide

Reducing Agent	Pros	Cons	Typical Solvents
Sodium Borohydride (NaBH₄)	Inexpensive, readily available.	Can reduce the starting ketone; less selective.	Methanol, Ethanol
Sodium Cyanoborohydride (NaBH₃CN)	Selective for imines over ketones; stable in mildly acidic conditions.	Toxic (releases cyanide upon acidic workup).	Methanol, Ethanol
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	Mild and selective for imines; non-toxic byproducts.	More expensive; moisture-sensitive.	Dichloromethane, 1,2-Dichloroethane, THF
Catalytic Hydrogenation (H₂/Pd, Pt, Ni)	"Green" method, high atom economy.	May reduce other functional groups; catalyst can be poisoned.	Methanol, Ethanol, Ethyl Acetate
Leuckart Reagents (Formic Acid/Formamide)	Inexpensive reagents.	Requires high temperatures; can produce N-formylated byproducts.	Neat or with excess formic acid

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Baxter, E. W., & Reitz, A. B. (2002). Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents. Organic Reactions, 59, 1.
• Carlson, R., Lejon, T., Lundstedt, T., & Le Clouerec, E. (1993). An optimized procedure for the reductive amination of acetophenone by the Leuckart reaction. Acta Chemica Scandinavica, 47, 1046-1049.
• Crossley, F. S., & Moore, M. L. (1944). Studies on the Leuckart Reaction. Journal of the American Chemical Society, 66(4), 536-537.
• De, S., & Ghorai, P. (2023). A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction. Chemistry, 5(1), 13-28.
• Nie, H., Zhou, H., Li, X., Li, Y., & Wang, J. (2013). Reductive Amination Reaction of Acetophenone Catalyzed by Ruthenium Complex. Chinese Journal of Organic Chemistry, 33(11), 2412-2416.

• PubChem. (n.d.). N-methyl-n-propargyl-1-(4-cyclopentylphenyl)ethylamine hydrochloride. Retrieved from [Link]

• Tarasevich, V. A., & Kozlov, N. G. (2000). Reductive Amination of Carbonyl Compounds. Russian Chemical Reviews, 69(1), 55-72.

• Wikipedia contributors. (2023, December 27). Leuckart reaction. In Wikipedia, The Free Encyclopedia. Retrieved February 6, 2026, from [Link]

• Wikipedia contributors. (2024, January 21). Reductive amination. In Wikipedia, The Free Encyclopedia. Retrieved February 6, 2026, from [Link]

Sources

• 1. Reductive Amination Reaction of Acetophenone Catalyzed by Ruthenium Complex [sioc-journal.cn]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 5. WO2015159170A2 - Improved process for the synthesis of 1-(4-methoxyphenyl) ethylamine and its isomers - Google Patents [patents.google.com]
• 6. scispace.com [scispace.com]

Technical Support Center: Purification of 1-(4-Ethylphenyl)hexan-1-amine

This is a technical support guide designed for the Purification of 1-(4-Ethylphenyl)hexan-1-amine .

Status: Operational | Role: Senior Application Scientist | Ticket: #PUR-8821

Executive Summary: The "Amphiphilic" Trap

1-(4-Ethylphenyl)hexan-1-amine (CAS: 2228442-67-7, HCl salt form) presents a classic "Janus" problem in purification. You have a highly lipophilic tail (hexyl chain + ethylphenyl ring) attached to a highly polar, basic head group (primary amine).

This molecule acts as a surfactant. In liquid-liquid extraction, it stabilizes emulsions. On silica gel, the hydrophobic tail drags while the amine head sticks to silanols, causing severe peak tailing. This guide moves beyond standard protocols to address these specific physicochemical conflicts.

PART 1: Troubleshooting The Workup (Liquid-Liquid Extraction)

User Query: "I performed a reductive amination to make the amine, but my workup is a milky emulsion that won't separate. Adding more water made it worse."

Root Cause: Surfactant Behavior

Your molecule has a calculated LogP of ~4.8 (highly lipophilic) and a pKa of ~9.5 (basic). At neutral pH, or when mixed with water/DCM, it aligns at the interface, lowering surface tension and stabilizing emulsions.

Protocol: The "High Ionic Strength" Break

Do not use standard water washes. You must collapse the electrical double layer stabilizing the emulsion.

• Switch Solvent System: Avoid Dichloromethane (DCM) if possible. DCM's density is close to the emulsion phase. Use MTBE (Methyl tert-butyl ether) or Ethyl Acetate .

• The "Salting Out" Method:

  • Step 1: Saturate the aqueous phase with NaCl (Brine).

  • Step 2: If the emulsion persists, add a small amount of Methanol (5% v/v) to the organic layer. This disrupts the surface tension.

  • Step 3: Do not shake vigorously. Use gentle inversion (20 times).

  • Step 4: If a "rag layer" persists, filter the entire biphasic mixture through a pad of Celite 545 . This physically breaks the emulsion bubbles.

Validation Check: The organic layer should be clear, not hazy. A hazy layer indicates trapped water/salt, which will crash out during concentration and contaminate your oil.

PART 2: Flash Chromatography Optimization

User Query: "My product streaks from RF 0.1 to 0.5 on TLC. I can't separate it from the secondary amine byproduct."

Root Cause: Silanol Interaction

Standard silica gel is slightly acidic (pH 5-6). The basic amine (

) forms hydrogen bonds or ionic interactions with free silanol groups ( ), resulting in peak broadening (tailing).

The Solution: Competitive Inhibition

You must block the silanols before your amine gets there.

Option A: Mobile Phase Modifier (Standard)

• Base: Triethylamine (TEA) or Ammonium Hydroxide (

  ).

• System: 1-5% TEA in Hexane/Ethyl Acetate.

• Warning: TEA is difficult to remove completely from high-boiling oils.

Option B: The "DCM/MeOH/Ammonia" Gold Standard (Recommended)

For lipophilic amines, this system provides the best resolution.

• Preparation: Mix 900 mL DCM + 100 mL Methanol + 10 mL conc.

  (aq). Shake well and vent .

• Note: The small amount of water from the ammonia actually helps deactivate the silica.

Option C: Amine-Functionalized Silica

If you have the budget, use KP-NH (Amino-silica) cartridges.

• Benefit: The stationary phase is already basic. You can use a simple Hexane/Ethyl Acetate gradient without additives.

• Result: Sharp peaks, no tailing, and easier evaporation (no TEA residues).

Data: Separation Efficiency Comparison

Stationary Phase	Mobile Phase	Tailing Factor ( )	Resolution ( ) vs Impurity
Standard Silica	Hex/EtOAc (No Base)	> 2.5 (Severe)	< 0.8 (Co-elution)
Standard Silica	Hex/EtOAc + 1% TEA	1.2 (Acceptable)	1.5 (Baseline)
Amino-Silica	Hex/EtOAc	1.05 (Excellent)	2.1 (High Purity)

PART 3: Removing the "Dimer" (Secondary Amine)

User Query: "I see a +205 mass unit impurity. It's the dimer formed during reductive amination. It co-elutes with my product."

Root Cause: Competing Reaction

During synthesis, the primary amine product reacts with the precursor ketone/aldehyde, forming a secondary amine (dimer). This impurity is chemically very similar to your product (lipophilic, basic).

Protocol: Chemical Scavenging (Chemo-selective)

Chromatography is often insufficient for removing the dimer. Use a chemical scavenger that reacts faster with the primary amine or the impurity, depending on strategy.

Strategy: Anhydride Capping (If Product is Secondary - N/A here) Since your product is Primary, you cannot use anhydrides to cap the impurity without reacting your product.

Correct Strategy: Salicylaldehyde Scavenging

• Concept: The primary amine (Product) forms a Schiff base (imine) with Salicylaldehyde much faster and more stably than the bulky secondary amine (Impurity).

• However , a better approach for purification (not destruction) is Salt Formation . Secondary amines often form salts with different solubilities than primary amines.

The "Hydrochloride Crash" Protocol:

• Dissolve the crude oil in dry Diethyl Ether or MTBE .

• Cool to 0°C.

• Add 2M HCl in Diethyl Ether dropwise.

• Observation: The primary amine HCl salt (less soluble due to better crystal packing) often precipitates first. The bulky secondary amine salt may remain in solution or form an oil.

• Filtration: Filter the solid rapidly under Nitrogen (hygroscopic).

PART 4: Visualizing the Workflow

The following decision tree outlines the logical flow for purifying 1-(4-Ethylphenyl)hexan-1-amine based on the specific impurities present.

Caption: Logical decision tree for the purification of lipophilic benzylic amines, prioritizing phase separation and salt crystallization.

PART 5: Frequently Asked Questions (FAQs)

Q1: Can I distill this amine?

• Answer: Technically, yes, but it is risky. The molecular weight (~205 g/mol ) and lipophilicity suggest a boiling point >280°C at atmospheric pressure. You would need high vacuum (<0.5 mmHg). Even then, benzylic amines are prone to oxidation or thermal degradation (elimination of ammonia) at high temperatures. Stick to chromatography or salting.

Q2: Why does my product turn yellow/brown overnight?

• Answer: Benzylic amines are sensitive to air oxidation (forming imines or N-oxides) and can absorb

  from the air to form carbamates.

• Fix: Always store the free base under Argon/Nitrogen. For long-term storage, convert it to the Hydrochloride (HCl) or Fumarate salt, which are air-stable solids [1].

Q3: The HCl salt oiled out instead of crystallizing. What now?

• Answer: This is common with hexyl chains (high conformational freedom).

  • Trituration: Decant the solvent, add dry Pentane or Hexane, and scratch the flask vigorously with a glass rod.

  • Solvent Switch: Try Acetonitrile for recrystallization. Dissolve hot, cool slowly. The polarity of MeCN often helps align the ionic headgroups for crystallization [2].

References

• Abdel-Magid, A. F., et al. (1996).[1] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry.

• Biotage Application Note. (2023). "Strategies for Purifying Organic Amines." Biotage Technical Guides.

• Organic Chemistry Portal. (2025). "Amine Synthesis by Reductive Amination." Organic Chemistry Portal.

• Chemical Book. (2024). "1-(4-Ethylphenyl)hexan-1-amine Hydrochloride Product Page." Chemical Book CAS Database.

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]

Technical Support Center: Overcoming Solubility Challenges with 1-(4-Ethylphenyl)hexan-1-amine in Assay Development

Welcome to the technical support center for handling challenging compounds. This guide provides in-depth troubleshooting and practical solutions for researchers working with 1-(4-Ethylphenyl)hexan-1-amine, a molecule whose lipophilic nature often leads to poor aqueous solubility. Inaccurate or unreliable assay data is a frequent consequence of compound precipitation, which can mask true biological activity or introduce artifacts.[1] This resource is designed to help you navigate these challenges, ensure compound integrity in your experiments, and generate reproducible, high-quality data.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What are the specific properties of 1-(4-Ethylphenyl)hexan-1-amine that cause its poor solubility in aqueous assay buffers?

A1: The solubility of a compound is dictated by its molecular structure. 1-(4-Ethylphenyl)hexan-1-amine possesses two key structural features that contribute to its high lipophilicity ("grease-ball" character) and consequently, its low water solubility:

• A Long Hydrocarbon Chain: The hexyl (-C6H13) portion of the molecule is a nonpolar, hydrophobic alkyl chain. As the length of the hydrocarbon chain increases, the compound's water solubility tends to decrease.[2]

• An Aromatic Ring: The ethylphenyl group is also large and hydrophobic, further reducing the molecule's affinity for water.

The only hydrophilic feature is the primary amine (-NH2) group. While this group can engage in hydrogen bonding, its contribution is outweighed by the large hydrophobic regions.[2] The amine group is basic, meaning its charge state—and therefore its solubility—is dependent on the pH of the solution. At a pH below its pKa, the amine group will be protonated (-NH3+), which can modestly increase aqueous solubility. However, in standard physiological buffers (pH ~7.4), the compound will be predominantly in its less soluble, neutral form.

Property	Value / Estimate	Implication for Solubility
Molecular Formula	C₁₄H₂₃N	A relatively large molecule with a high carbon-to-heteroatom ratio.
Molecular Weight	205.34 g/mol	Larger molecules often have lower solubility.
Predicted LogP	~4.5 - 5.5	A high LogP (octanol-water partition coefficient) indicates strong lipophilicity and poor aqueous solubility.
Functional Groups	Primary Amine, Phenyl, Alkyl	The amine offers a site for pH-dependent solubilization, but the phenyl and alkyl groups dominate, driving hydrophobicity.

Table 1: Inferred physicochemical properties of 1-(4-Ethylphenyl)hexan-1-amine and their impact on aqueous solubility.

Q2: My compound immediately precipitated when I added my DMSO stock to the assay buffer. What is happening and how can I prevent it?

A2: This common issue is known as "solvent shock" or precipitation upon dilution. It occurs when a compound dissolved at a high concentration in a strong organic solvent (like 100% DMSO) is rapidly diluted into an aqueous buffer where its solubility is much lower. The organic solvent disperses quickly, leaving the compound molecules to crash out of the solution as a solid.[3]

To prevent this, you must carefully control the dilution process.

• Prepare a High-Concentration Stock: Dissolve your 1-(4-Ethylphenyl)hexan-1-amine in 100% dimethyl sulfoxide (DMSO) to create a concentrated stock solution (e.g., 10-50 mM). Ensure it is fully dissolved by vortexing.

• Pre-warm the Assay Buffer: Warm your final assay buffer (e.g., PBS, HBSS, or cell culture medium) to the experimental temperature (typically 37°C). This can sometimes help improve solubility.[3]

• Perform Serial or Intermediate Dilutions: Do not add the concentrated stock directly to the final buffer volume.

  • Recommended Method: Perform a serial dilution series, first in 100% DMSO to get closer to your final concentration, and then perform the final dilution step into the aqueous buffer.

  • Alternative Method: Create an intermediate dilution in a solution containing a higher percentage of the organic co-solvent before the final dilution into the assay buffer.

• Control the Final Dilution Step:

  • Add the compound stock (or intermediate dilution) dropwise to the pre-warmed assay buffer while the buffer is being actively vortexed or stirred .

  • Never add the aqueous buffer to the concentrated compound stock. This concentrates the compound in a poor solvent environment, guaranteeing precipitation.

The goal is to keep the local concentration of the compound below its solubility limit at all times during the dilution process.

Q3: I'm trying to keep my final DMSO concentration below 0.5% for my cell-based assay, but the compound is still not soluble. What are my primary options?

A3: When limiting the co-solvent concentration is necessary, you must employ other formulation strategies. The two most effective approaches for in vitro assays are pH modification and the use of advanced solubilizing excipients.

The primary amine on 1-(4-Ethylphenyl)hexan-1-amine is a weak base. By lowering the pH of your assay buffer to be at least 1-2 units below the compound's pKa, you can protonate the amine group to form a more soluble salt (R-NH3+).

• Causality: The charged ammonium salt has much stronger, more favorable interactions with polar water molecules than the neutral amine, significantly increasing aqueous solubility. Introducing polar functional groups is a key strategy for improving solubility.[4]

• Implementation: Prepare your stock solution in an acidic aqueous buffer (e.g., pH 4-5) if possible, or adjust the pH of your final assay buffer.

• Caution: You must verify that the required pH is compatible with your assay system (e.g., enzyme activity, cell viability). Drastic pH changes can be detrimental to biological experiments.[3]

If pH modification is not feasible, excipients that create micro-environments for the compound are the best alternative. The two main classes are cyclodextrins and surfactants.

• Cyclodextrins: These are cyclic oligosaccharides shaped like a truncated cone with a hydrophobic interior and a hydrophilic exterior.[5][6] The lipophilic 1-(4-Ethylphenyl)hexan-1-amine molecule can partition into the hydrophobic core, forming an "inclusion complex." This complex has a water-soluble exterior, allowing the otherwise insoluble compound to be dispersed in an aqueous solution.[7][8][] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common and effective choice.

• Surfactants (Detergents): Surfactants are amphiphilic molecules that, above a certain concentration (the critical micelle concentration), form spherical structures called micelles in water.[10] These micelles have a hydrophobic core and a hydrophilic shell. Your lipophilic compound will partition into the hydrophobic core, effectively solubilizing it in the bulk aqueous phase.[11][12]

  • Common Non-ionic Surfactants: Polysorbate 80 (Tween® 80) or Triton™ X-100 are frequently used.

  • Caution: Surfactants can disrupt cell membranes and interfere with protein activity. Their use must be carefully validated in your specific assay to rule out artifacts.[13][14]

Q4: How do I decide which solubilization strategy—co-solvents, pH, cyclodextrins, or surfactants—is right for my experiment?

A4: The optimal strategy depends on your assay type and the compound's behavior. The following decision workflow can guide your choice.

Caption: Decision workflow for troubleshooting poor solubility.

Strategy	Mechanism of Action	Advantages	Disadvantages	Best For...
Cyclodextrins	Forms a 1:1 inclusion complex by encapsulating the drug in a hydrophobic cavity.[8]	Generally low toxicity, well-defined complexes, can improve stability.[5][]	Can be expensive, may not work for all molecular shapes, potential to extract cholesterol from cell membranes at high concentrations.	Cell-based assays, sensitive biochemical assays, in vivo preclinical studies.
Surfactants	Forms micelles that sequester the drug in a hydrophobic core.[10]	High solubilization capacity, relatively inexpensive.	Can denature proteins, disrupt cell membranes, interfere with assay readouts (e.g., fluorescence).[14]	Robust biochemical assays, non-cellular systems. Use in cell-based assays requires extensive validation.

Table 2: A comparative summary of advanced solubilization strategies.

Q5: Can you provide a starting protocol for using Hydroxypropyl-β-Cyclodextrin (HP-β-CD) to improve solubility?

A5: Absolutely. This protocol outlines a common method for preparing a stock solution of a lipophilic compound with HP-β-CD. The goal is to create a molecularly dispersed state of the drug within the cyclodextrin.[]

• Determine Target Concentrations: Decide on the final desired concentration of your compound and a molar excess of HP-β-CD. A starting point is often a 1:5 or 1:10 molar ratio of compound to cyclodextrin.

• Prepare the Cyclodextrin Solution: Weigh out the required amount of HP-β-CD and dissolve it in your desired aqueous buffer (e.g., PBS). Warm the solution slightly (e.g., to 40-50°C) and stir until the HP-β-CD is completely dissolved.

• Prepare the Compound: Dissolve your 1-(4-Ethylphenyl)hexan-1-amine in a minimal amount of a volatile organic solvent in which it is highly soluble (e.g., ethanol or methanol). The volume should be as small as possible.

• Combine and Form the Complex:

  • Slowly add the compound solution from step 3 to the stirring cyclodextrin solution from step 2.

  • The solution may appear cloudy initially.

• Remove the Organic Solvent:

  • Continue to stir the mixture, often overnight, at room temperature or slightly elevated temperature.

  • To remove the volatile organic solvent, you can use a rotary evaporator or sparge the solution with a gentle stream of nitrogen gas.

• Clarify the Solution: Once the organic solvent is removed, the solution should become clear as the inclusion complex forms. If any precipitate or cloudiness remains, filter the solution through a 0.22 µm syringe filter to remove any unsolubilized compound.

• Determine Final Concentration: It is crucial to determine the actual concentration of the solubilized compound in your final filtered stock solution using an analytical method like HPLC-UV or LC-MS. The concentration may be lower than theoretically calculated if the solubilization was not 100% efficient.

• Storage: Store the final stock solution at the recommended temperature (e.g., 4°C or -20°C).

Q6: How can I be certain that my chosen solubilization method isn't interfering with my assay results?

A6: This is a critical final step. Any excipient added to an assay is a potential source of artifacts. Proper validation requires running a set of essential controls.[15][16]

• Vehicle Control: This is the most important control. It consists of the complete assay system (cells, enzymes, etc.) treated with the exact same concentration of the solubilizing agent (DMSO, cyclodextrin, surfactant, pH-adjusted buffer) as your test article, but without the compound.

  • Purpose: This control reveals any background signal or toxicity caused by the excipient itself. The vehicle control response should be statistically indistinguishable from the untreated negative control.[17]

• Positive and Negative Assay Controls: You must confirm that your assay is performing as expected in the presence of the vehicle.

  • Purpose: Run your standard positive and negative control compounds for the assay. Their performance should not be significantly altered by the presence of the solubilization vehicle. A surfactant, for example, could inhibit an enzyme, which would be revealed by a diminished response from your positive control.

• Visual Inspection: Before, during, and after the experiment, visually inspect the wells of your microtiter plates (or tubes) for any signs of precipitation. Compound crashing out during the assay is a common source of variability.[18]

• Dose-Response Curve Analysis: A well-behaved compound should produce a smooth, sigmoidal dose-response curve. Jagged or flat curves, or curves with an unusually steep drop-off at high concentrations, can be indicative of solubility issues.

By systematically addressing solubility and rigorously validating your chosen method with these controls, you can confidently generate accurate and reliable data for 1-(4-Ethylphenyl)hexan-1-amine.

References

• Solubility of Things. (n.d.). 1-Hexylamine. Retrieved from [Link]

• Kovvasu, S. P., Kunamaneni, P., & Kunderu, R. S. (2018). Cyclodextrins and their application in enhancing the solubility, dissolution rate and bioavailability. Innoriginal International Journal of Sciences, 5(5), 25-34. Retrieved from [Link]

• Al-Bazzal, M. Z., Al-Kotaji, M., & Al-Zoubi, N. (2023). Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. Molecules, 28(20), 7083. Available: [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 20328494, 4-Ethylhexan-1-amine. Retrieved from [Link]

• Wikipedia. (n.d.). Hexylamine. Retrieved from [Link]

• Sathya, S., & Parthasarathy, V. (2019). Surfactants and their Role in Pharmaceutical Product Development: An overview. International Journal of ChemTech Research, 12(5), 135-144. Retrieved from [Link]

• Miro, A., Quaglia, F., & Sorrentino, A. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Pharmaceutics, 16(3), 345. Available: [Link]

• Di Mauro, G., & Barone, A. (2023). Attempts to Improve Lipophilic Drugs' Solubility and Bioavailability: A Focus on Fenretinide. Pharmaceutics, 15(7), 1989. Available: [Link]

• Peters, T., & Richards, S. A. (2022). Cosolvent Dimethyl Sulfoxide Influences Protein–Ligand Binding Kinetics via Solvent Viscosity Effects: Revealing the Success Rate of Complex Formation Following Diffusive Protein–Ligand Encounter. Biochemistry, 62(1), 164-171. Available: [Link]

• Sharma, D., & Saini, S. (2024). Formulation strategies for poorly soluble drugs. ResearchGate. Available: [Link]

• Procell. (2024, April 9). Troubleshooting Precipitation in Cell Culture: Causes and Solutions. Procell Life Science & Technology Co., Ltd. Retrieved from [Link]

• Mitra, A., & Kesisoglou, F. (2019). Evaluating the Role of Solubility in Oral Absorption of Poorly Water-Soluble Drugs Using Physiologically-Based Pharmacokinetic Modeling. Clinical Pharmacology & Therapeutics, 106(5), 988-991. Available: [Link]

• Jähnert, D., El-Kashef, H., & El-Gazzar, M. (2018). HPLC–UV assay for the evaluation of inhibitors of plasma amine oxidase using crude bovine plasma. Scientific Reports, 8(1), 16827. Available: [Link]

• Cheméo. (n.d.). Chemical Properties of 1-Hexanamine, N-hexyl- (CAS 143-16-8). Retrieved from [Link]

• Sathya, S., & Parthasarathy, V. (2019). Surfactants and their role in Pharmaceutical Product Development: An Overview. SciSpace. Available: [Link]

• Miro, A., Quaglia, F., & Sorrentino, A. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PubMed. Available: [Link]

• Trasi, N. S., & Taylor, L. S. (2020). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. Pharmaceutics, 12(10), 949. Available: [Link]

• Henriksen, T., & Rinvig, T. (2016). Considerations regarding use of solvents in in vitro cell based assays. Cytotechnology, 68(2), 299-301. Available: [Link]

• ResearchGate. (n.d.). In Vitro Solubility Assays in Drug Discovery. Retrieved from [Link]

• Stern, C. (2016). Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Touro Scholar. Retrieved from [Link]

• Rhoads, M. M., Davis, C., Lemus, S., & Pramar, S. (2022, January 5). The Role of Surfactants in Compounded Preparation. The PCCA Blog. Retrieved from [Link]

• ACS Publications. (2024, February 3). Visible-Light-Driven Benzylation of In Situ-Formed Imines Using Toluenes and Acridine Photocatalysis. The Journal of Organic Chemistry. Retrieved from [Link]

• Hilaris Publisher. (n.d.). Strategies to Improve Solubility and Bioavailability of Lipophilic Drugs: Focusing on Fenretinide. Retrieved from [Link]

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Insoluble drug delivery strategies: review of recent advances and business prospects. Journal of Nanomedicine & Nanotechnology, 3(5), 146. Available: [Link]

• ResearchGate. (n.d.). Biological Assay Challenges From Compound Solubility: Strategies For Bioassay Optimization. Retrieved from [Link]

• Lee, S., & Kim, D. (2022). Effects of Polymers on the Drug Solubility and Dissolution Enhancement of Poorly Water-Soluble Rivaroxaban. Polymers, 14(17), 3469. Available: [Link]

• González-Bártulos, M., & Teixidó, J. (2022). Dimethyl Sulfoxide: A Bio-Friendly or Bio-Hazard Chemical? The Effect of DMSO in Human Fibroblast-like Synoviocytes. International Journal of Molecular Sciences, 23(14), 7775. Available: [Link]

• ResearchGate. (n.d.). Strategies to improve solubility and bioavailability of lipophilic drugs. Retrieved from [Link]

• Promega Corporation & Eppendorf AG. (2021, October 22). Troubleshooting Cell based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to An. YouTube. Retrieved from [Link]

• Slideshare. (n.d.). Surfactants and their applications in pharmaceutical dosage form. Retrieved from [Link]

• GEUS. (n.d.). Evaluation of dimethyl sulfoxide (DMSO) as a co-solvent for toxicity testing of hydrophobic organic compounds. Retrieved from [Link]

• Royal Society of Chemistry. (2021, August 27). CHAPTER 2: Tactics to Improve Solubility. Retrieved from [Link]

• International Journal of Research and Analytical Reviews. (n.d.). Applications of Surfactants in Diverse Areas. Retrieved from [Link]

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Technical Support Center: Enhancing the Stability of Long-Chain Primary Amines in Solution

Welcome to the Technical Support Center for the handling and stabilization of long-chain primary amines. This guide is designed for researchers, scientists, and drug development professionals who utilize these critical molecules in their experimental workflows. Long-chain primary amines are invaluable reagents, but their inherent reactivity can lead to degradation, impacting experimental reproducibility and the integrity of results. This resource provides in-depth technical guidance, troubleshooting protocols, and frequently asked questions to ensure the stability and efficacy of your amine solutions.

Understanding the Instability of Long-Chain Primary Amines

Long-chain primary amines are susceptible to two primary degradation pathways: oxidation and thermal degradation. Understanding the mechanisms behind these processes is crucial for developing effective stabilization strategies.

Oxidative Degradation: This is the most common degradation pathway encountered in a laboratory setting. It is initiated by the presence of molecular oxygen and can be accelerated by light and trace metal ions. The primary amine functionality is oxidized, leading to a variety of degradation products, including imines, aldehydes, and N-oxides. This process is often visually indicated by a yellowing or browning of the amine solution.

Thermal Degradation: While more prevalent at elevated temperatures, thermal degradation can also occur over long-term storage even at moderate temperatures. In the presence of carbon dioxide (which can be absorbed from the atmosphere), primary amines can form carbamates, which can then participate in further reactions, leading to polymerization and the formation of ureas and other complex structures.

The stability of a primary amine is also influenced by its molecular structure. Longer alkyl chains tend to increase oxidative stability.

Frequently Asked Questions (FAQs)

Q1: My long-chain primary amine solution has turned yellow. Can I still use it?

A yellow or brown discoloration is a common indicator of oxidative degradation. While the amine may still be present, the formation of impurities can interfere with your experiment. It is highly recommended to purify the amine by distillation or to use a fresh, unopened stock. For critical applications, a discolored solution should be discarded.

Q2: What is the best solvent for dissolving and storing my long-chain primary amine?

The choice of solvent is critical. For long-chain, non-polar amines, non-polar aprotic solvents such as hexane, toluene, or dichloromethane are often suitable. Protic solvents like alcohols can be used, but may be more susceptible to participating in side reactions. It is crucial to use anhydrous and deoxygenated solvents to minimize degradation.

Q3: How should I store my long-chain primary amine solutions for maximum stability?

For optimal stability, solutions should be stored under an inert atmosphere (nitrogen or argon) in amber glass vials with tightly sealed caps to protect from oxygen and light. Storage at low temperatures (2-8°C) is also recommended to slow down degradation rates.

Q4: Can I use antioxidants to stabilize my amine solution?

Yes, the addition of antioxidants can significantly inhibit oxidative degradation. Hindered phenolic antioxidants, such as Butylated Hydroxytoluene (BHT), are effective free radical scavengers. The appropriate antioxidant and its concentration will depend on the specific amine and its intended application.

Q5: How can I monitor the degradation of my amine solution over time?

Several analytical techniques can be used to assess the purity and degradation of your amine solution. Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are powerful methods for separating and quantifying the parent amine and its degradation products.[1] Nuclear Magnetic Resonance (NMR) spectroscopy can also be used to identify structural changes indicative of degradation.

Troubleshooting Guide

Observed Issue	Potential Cause(s)	Recommended Action(s)
Color Change (Yellowing/Browning)	Oxidative degradation due to exposure to air and/or light.	Store solutions under an inert atmosphere (N₂ or Ar). Use amber vials or wrap containers in foil. Consider adding an antioxidant like BHT (0.01-0.1% w/v).
Precipitation in Solution	Formation of insoluble degradation products (e.g., polymers from thermal degradation). Reaction with atmospheric CO₂ to form insoluble carbamates. Temperature fluctuations affecting solubility.	Filter the solution to remove particulates, but be aware that the concentration of the active amine may have decreased. For future preparations, use deoxygenated solvents and store under an inert atmosphere. Avoid repeated freeze-thaw cycles.[2]
Inconsistent Experimental Results	Degradation of the amine leading to a lower effective concentration and the presence of interfering impurities.	Use fresh or recently purified amine for each experiment. Implement a routine quality control check (e.g., by GC or HPLC) on your amine stock solutions.
pH Shift in Solution	Absorption of atmospheric CO₂, which is acidic, can lower the pH of the basic amine solution. Formation of acidic degradation products.	Prepare and store solutions under an inert atmosphere. If appropriate for your application, consider buffering the solution.

Experimental Protocols

Protocol 1: Preparation of a Stabilized Long-Chain Primary Amine Stock Solution

This protocol describes the preparation of a stock solution of a long-chain primary amine with enhanced stability for general laboratory use.

Materials:

• Long-chain primary amine (e.g., Dodecylamine)

• Anhydrous, deoxygenated solvent (e.g., Toluene)

• Butylated Hydroxytoluene (BHT)

• Nitrogen or Argon gas supply

• Schlenk flask or similar glassware for inert atmosphere techniques

• Amber glass storage vials with PTFE-lined caps

Procedure:

• Solvent Deoxygenation: Sparge the anhydrous solvent with nitrogen or argon gas for at least 30 minutes to remove dissolved oxygen.

• Preparation of Antioxidant Stock (Optional but Recommended): Prepare a 1% (w/v) stock solution of BHT in the deoxygenated solvent.

• Preparation of Amine Solution: In a Schlenk flask under a positive pressure of inert gas, add the desired amount of long-chain primary amine.

• Add the deoxygenated solvent to achieve the target concentration.

• If using an antioxidant, add the BHT stock solution to a final concentration of 0.01-0.1% (w/v).

• Stir the solution under an inert atmosphere until the amine and antioxidant are fully dissolved.

• Storage: Using a cannula or a gas-tight syringe, transfer the stabilized amine solution to amber glass vials. Purge the headspace of each vial with inert gas before sealing tightly.

• Store the vials at 2-8°C.

Protocol 2: Monitoring Amine Degradation by Gas Chromatography (GC)

This protocol provides a general method for monitoring the purity of a long-chain primary amine solution over time.

Materials:

• Amine solution (to be tested)

• High-purity solvent for dilution (matching the solution solvent)

• Internal standard (e.g., a stable hydrocarbon of similar chain length)

• GC instrument with a Flame Ionization Detector (FID) and a suitable capillary column (e.g., a low-polarity column like a DB-1 or DB-5).

Procedure:

• Sample Preparation: Prepare a series of calibration standards of the pure amine at known concentrations. Prepare a solution of the internal standard at a fixed concentration.

• To a known volume of each calibration standard and the test sample, add a fixed volume of the internal standard solution. Dilute to a suitable concentration for GC analysis.

• GC Analysis: Inject the prepared samples onto the GC system. Use a temperature program that allows for the separation of the solvent, the primary amine, the internal standard, and any potential degradation products.

• Data Analysis: Integrate the peak areas of the primary amine and the internal standard. Create a calibration curve by plotting the ratio of the amine peak area to the internal standard peak area against the amine concentration.

• Determine the concentration of the amine in your test sample using the calibration curve. A decrease in concentration over time indicates degradation. The appearance of new peaks suggests the formation of degradation products.

Visualization of Degradation and Stabilization

Oxidative Degradation Pathway

The following diagram illustrates a simplified pathway for the oxidative degradation of a long-chain primary amine.

Caption: Simplified oxidative degradation of a primary amine.

Workflow for Preparing a Stabilized Amine Solution

This workflow outlines the key steps to ensure the stability of your amine solution during preparation and storage.

Caption: Workflow for preparing a stable amine solution.

References

• Chavan, S. P., et al. (2024). Protocol for the preparation of primary amine-containing catalysts on the resin. MethodsX, 12, 102633. [Link]

• Reset Energy. (n.d.). Amine Treating Solutions and Technology. Retrieved from [Link]

• DD228900A1 - PROCESS FOR DETERMINING LONG-CHAIN ALIPHATIC AMINE - Google Patents. (n.d.).
• US3728393A - Process of synthesis of long-chain aliphatic amines - Google Patents. (n.d.).

• International CCS Knowledge Centre. (2021, January 26). Advancing Amine Degradation Analysis. Retrieved from [Link]

• Pichler, M., et al. (2025). Interaction between Nitroxide of Hindered Amine Light Stabilizers and Phenol. Polymers, 17(1), 1.

• Wikipedia. (n.d.). Amine oxide. Retrieved from [Link]

• Abry, R. G. F., & DuPart, M. S. (1993). Amine Plant Troubleshooting and Optimization: A Practical Operating Guide. Laurance Reid Gas Conditioning Conference.
• Sendón, R., et al. (2025). Stability study of primary aromatic amines in aqueous food simulants under storage conditions of food contact material migration studies. Food and Chemical Toxicology, 193, 114261.

• Agricultural Marketing Service. (n.d.). Octadecylamine. Retrieved from [Link]

• Lepaumier, H. (2010). Study of the degradation of amine solvents used in the context of CO2 capture by chemical absorption : development of analytical. [Doctoral dissertation, Institut National des Sciences Appliquées de Lyon].

• ResearchGate. (2015, October 6). Why is my ammonium sulphate protein precipitation not working properly?. Retrieved from [Link]

• Momeni, M., & Riahi, S. (2019). The Selection of Amine Solvent in Gas Treating Process Considering Physical and Process Criteria Using Multiple Criteria Decision-making Techniques: A Case Study of Ilam Gas Treating Company. Iranian Journal of Oil & Gas Science and Technology, 8(4), 1-17.

• Vinati Organics. (2024, June 21). Mechanism of Hindered Phenol Antioxidant. Retrieved from [Link]

• Scribd. (n.d.). AMINE OM Part-1 Rev.3. Retrieved from [Link]

• Gijsman, P. (2003). Aliphatic amines for use as long-term heat stabilizers for polypropylene.

• Sulfur Recovery Engineering Inc. (n.d.). Amine Troubleshooting. Retrieved from [Link]

• Schou, M., et al. (2016). Experimental and theoretical investigations into the stability of cyclic aminals. Beilstein Journal of Organic Chemistry, 12, 2364–2372.

• Iranian Journal of Oil and Gas Science and Technology. (n.d.). The Selection of Amine Solvent in Gas Treating Process Considering Physical and Process Criteria Using Multiple Criteria Decision-making Techniques: A Case Study of Ilam Gas Treating Company. Retrieved from [Link]

• ResearchGate. (2021, April 29). Degradation of Amine Solvents Used for Co2 Removal from Flue Gas with High Co 2 Concentration. Retrieved from [Link]

• Larsen, B. D., et al. (2014). Color Test for Selective Detection of Secondary Amines on Resin and in Solution.

• Sulfur Recovery Engineering Inc. (n.d.). The Amine Sweetening Process. Retrieved from [Link]

• Nikolaki, M. D., et al. (2022). Functional Polymeric Membranes with Antioxidant Properties for the Colorimetric Detection of Amines.

• WTH GMBH. (2024, April 10). Combination of Primary and Secondary Antioxidants. Retrieved from [Link]

• Bryan Research & Engineering, LLC. (n.d.). Selecting Amines for Sweetening Units. Retrieved from [Link]

• US7169268B2 - Color stabilization of amines - Google Patents. (n.d.).
• Rochelle, G. T. (2014). Part 2: Solvent management: solvent stability and amine degradation in CO2 capture processes. Greenhouse Gases: Science and Technology, 4(2), 119-130.
• Zhang, Y., et al. (2024). Synthesis, Characterization, and Evaluation of a Hindered Phenol-Linked Benzophenone Hybrid Compound as a Potential Polymer Anti-Aging Agent. Molecules, 29(15), 3439.
• Florindo, C., et al. (2023).

• European Medicines Agency. (2023). Stability testing of existing active substances and related finished products. Retrieved from [Link]

• ResearchGate. (2021, April 20). How to induce precipitation for imine for condensation reaction between amine and aldehyde?. Retrieved from [Link]

• Gijsman, P. (2003). Aliphatic amines for use as long-term heat stabilizers for polypropylene.

• NACE International. (1995). CONTROLLING CORROSION IN AMINE TREATING PLANTS. Retrieved from [Link]

• Tintoll. (n.d.). Hindered Phenol Antioxidant HPAO. Retrieved from [Link]

• Sciencemadness Discussion Board. (2010, June 25). Diethyl amine turning brown. Retrieved from [Link]

• Linde. (n.d.). Inerting in the chemical industry. Retrieved from [Link]

• Stabilization Technologies. (n.d.). Transformation of Hindered Phenolic Antioxidants. Retrieved from [Link]

• NCERT. (n.d.). Amines. Retrieved from [Link]

• ResearchGate. (2015, May 2). Which solvent is best for dissolving long chain fatty acids?. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Common Cell Culture Problems: Precipitates [sigmaaldrich.com]

Technical Support Center: Chiral Separation of Phenylalkylamine Enantiomers

Status: Operational Ticket ID: OPT-HPLC-PAA-001 Assigned Specialist: Senior Application Scientist

Welcome to the Chiral Separation Hub

You have reached the specialized support tier for phenylalkylamines (amphetamines, cathinones, and related phenethylamines). These compounds present unique chromatographic challenges due to their basic nitrogen functionality and structural rigidity near the chiral center.

This guide is not a generic textbook; it is a troubleshooting engine designed to resolve the three most common support tickets we receive:

• "My peaks are tailing severely." (Silanol Interaction)

• "I have separation, but not baseline resolution (

  )." (Selectivity Optimization)

• "I destroyed my column switching solvents." (Immobilized vs. Coated Phase Errors)

Diagnostic Workflows (Visual Logic)

Before mixing solvents, verify your column selection and mode strategy. Phenylalkylamines are strong bases; your column choice dictates your mobile phase limitations.

Workflow A: Column & Mode Selection Strategy

Caption: Decision logic for selecting the stationary phase based on amine substitution. Crown ethers are highly specific for primary amines, while polysaccharides cover the broadest range.

Critical Troubleshooting: The "Basicity" Paradox

Issue: Phenylalkylamines possess a basic nitrogen (

). In standard HPLC, this nitrogen interacts with residual silanols on the silica support, causing severe peak tailing.

FAQ: Peak Shape & Additives

Q: Why do I need basic additives like Diethylamine (DEA)? A: To suppress silanol activity. The silica support in chiral columns (even "end-capped" ones) has acidic silanol groups (

). The basic amine of your analyte binds ionically to these sites, causing the peak to "drag" (tail).

• The Fix: Add 0.1% DEA (Diethylamine) or 0.1% TEA (Triethylamine) to the mobile phase. These stronger bases saturate the silanol sites, forcing the analyte to interact only with the chiral selector.

Q: Can I use TFA (Trifluoroacetic acid) instead? A: It depends on the column.

• Polysaccharide Columns (AD, OD, IG): Often, a combination of 0.1% DEA + 0.1% TFA forms an in-situ salt, which can sharpen peaks significantly. However, never use acid alone for basic analytes in Normal Phase, as it leaves silanols exposed.

• Crown Ether Columns: MUST use acidic mobile phases (e.g.,

  or TFA) to ensure the amine is protonated ( ), which is required for inclusion into the crown ether cavity.

Q: I switched from Normal Phase to Reversed Phase and lost all retention. Why? A: You likely precipitated buffer salts or induced a "memory effect."

• The Fix: If you used amine additives (DEA/TEA), they can adsorb strongly. Flush the column with 100% Ethanol or Isopropanol (20 column volumes) before switching modes to remove adsorbed additives.

Optimization: Resolution ( ) & Selectivity ( )

If you have separation (

) but need baseline ( ), manipulate the thermodynamics of the separation.

Thermodynamic Control Strategy

Parameter	Adjustment	Mechanistic Effect	Warning
Temperature	Decrease ( )	Increases Enthalpy ( ) contribution. Chiral recognition is often enthalpy-driven; lower T "locks" the chiral groove, improving selectivity ( ).	Increases backpressure; reduces theoretical plates ( ) due to slower mass transfer.
Solvent Strength	Decrease Alcohol %	Increases retention factor ( ). Longer interaction time with the chiral selector often improves resolution.	Increases run time.
Alcohol Type	Switch IPA EtOH	Alters the solvation of the chiral polymer. Amylose/Cellulose helices change shape (pitch) based on the alcohol used.	Can completely reverse elution order (e.g., R-isomer elutes first instead of S).

Visual Logic: Optimization Loop

Caption: Step-wise optimization protocol. Always start with temperature reduction as it is the least invasive change.

Master Protocol: The "Scouting" Run

Do not guess. Use this standardized scouting protocol for any new phenylalkylamine derivative.

Prerequisites:

• Column: Immobilized Polysaccharide (e.g., Chiralpak IG or IC) is preferred for robustness, but Coated (AD-H/OD-H) is standard.

• Sample: Dissolve analyte in the mobile phase (or IPA). Do not dissolve in DMSO if using Normal Phase (immiscibility issues).

Step 1: The "Generic" Normal Phase Gradient

Why Normal Phase? It usually provides higher selectivity for polar amines than Reversed Phase.

• Mobile Phase A: n-Hexane + 0.1% DEA (Diethylamine).

• Mobile Phase B: Isopropanol (IPA) + 0.1% DEA.

• Flow Rate: 1.0 mL/min (for 4.6mm ID column).

• Temperature: 25°C.

• Gradient:

  • 0 min: 5% B

  • 20 min: 50% B

  • 25 min: 50% B

  • 26 min: 5% B (Re-equilibrate)

Analysis:

• Peaks elute early (< 5 min) and co-elute? -> Analyte is too soluble. Switch to Hexane/Ethanol or reduce B concentration to 1-2% isocratic.

• Peaks tail? -> Increase DEA to 0.2% or add 0.1% TFA (if column permits).

Step 2: The "Immobilized" Solvent Switch (Advanced)

Only for Immobilized Columns (IA, IB, IC, ID, IG, IH).

If Hexane/Alcohol fails, utilize "Forbidden" solvents that dissolve coated phases but are safe for immobilized ones.

• Mobile Phase: Methyl tert-butyl ether (MTBE) / Ethanol (90:10) + 0.1% DEA.

• Why? MTBE offers unique hydrogen bonding capabilities that often resolve isomers that Hexane cannot.

References & Authority

• Daicel Chiral Technologies. Instruction Manual for CHIRALPAK® AD-H. (Authoritative source for solvent compatibility and additive limits).

• Phenomenex. Chiral HPLC Separations: A Guide to Column Selection and Method Development. (Comprehensive guide on mode selection).

• BenchChem. A Comparative Guide to Chiral HPLC Methods for Effective Enantiomeric Resolution. (Data on resolution parameters

  and selectivity ).

• Chromatography Online. Strategies for Improving Peak Tailing. (Mechanistic explanation of silanol suppression using amines).

• Regis Technologies. Getting Started with Chiral Method Development. (Thermodynamic effects of temperature on separation).

Disclaimer: Always verify solvent compatibility with your specific column generation (Coated vs. Immobilized) before running experiments. Irreversible damage can occur if restricted solvents (e.g., THF, DCM, Ethyl Acetate) are used on Coated phases.

Reference Data & Comparative Studies

A Comparative Analysis of the Biological Activity of 1-(4-Ethylphenyl)hexan-1-amine Analogs as Monoamine Transporter Ligands

Introduction: The Therapeutic Potential of Phenylalkylamines

The 1-phenyl-1-aminoalkane scaffold represents a versatile pharmacophore with significant potential for modulating the activity of monoamine transporters. These transporters, which include the dopamine transporter (DAT), the serotonin transporter (SERT), and the norepinephrine transporter (NET), are critical for regulating neurotransmitter levels in the synaptic cleft and are the targets for a wide range of therapeutics, including antidepressants and treatments for attention-deficit/hyperactivity disorder (ADHD).[1][2] The parent compound of the series under investigation, 1-(4-Ethylphenyl)hexan-1-amine, serves as a template for exploring the structure-activity relationships (SAR) that govern the potency and selectivity of these analogs at monoamine transporters. Understanding how modifications to the aromatic ring, the alkyl chain, and the amine moiety influence biological activity is paramount for the rational design of novel therapeutics with improved efficacy and side-effect profiles. This guide provides a comprehensive comparison of the biological activity of a series of 1-(4-Ethylphenyl)hexan-1-amine analogs, supported by experimental data and detailed protocols.

The Biological Target: Monoamine Transporters

Monoamine transporters are transmembrane proteins responsible for the reuptake of dopamine, serotonin, and norepinephrine from the synaptic cleft into presynaptic neurons.[3] This process terminates the neurotransmitter signal and allows for its repackaging into vesicles for subsequent release.[3] Compounds that inhibit the function of these transporters increase the extracellular concentration of the respective neurotransmitters, thereby enhancing monoaminergic signaling.

The three primary monoamine transporters—DAT, SERT, and NET—share significant structural homology but exhibit distinct substrate and inhibitor specificities.[2] The selectivity of a ligand for a particular transporter subtype is a key determinant of its pharmacological profile. For instance, selective serotonin reuptake inhibitors (SSRIs) primarily target SERT and are widely used as antidepressants, while compounds that predominantly inhibit DAT and NET often exhibit psychostimulant properties.[1]

Experimental Protocols: Assessing Monoamine Transporter Inhibition

To quantitatively compare the biological activity of 1-(4-Ethylphenyl)hexan-1-amine analogs, two primary in vitro assays are employed: radioligand binding assays and neurotransmitter uptake inhibition assays. These assays provide crucial data on the affinity of the compounds for the transporters and their functional potency as inhibitors.

Radioligand Binding Assay

This assay measures the affinity of a test compound for a specific monoamine transporter by quantifying its ability to displace a radiolabeled ligand that is known to bind to the transporter with high affinity and selectivity.

Protocol:

• Cell Culture and Membrane Preparation: Human Embryonic Kidney (HEK293) cells stably expressing the human dopamine transporter (hDAT), serotonin transporter (hSERT), or norepinephrine transporter (hNET) are cultured to confluence. The cells are then harvested, and crude membrane preparations are prepared by homogenization and centrifugation.

• Binding Reaction: In a 96-well plate, the cell membrane preparations are incubated with a specific radioligand (e.g., [³H]WIN 35,428 for DAT, [³H]citalopram for SERT, or [³H]nisoxetine for NET) and varying concentrations of the test compound.

• Incubation and Filtration: The reaction mixture is incubated to allow for competitive binding to reach equilibrium. The membranes are then rapidly filtered through glass fiber filters to separate bound from unbound radioligand.

• Quantification: The amount of radioactivity retained on the filters is quantified using a scintillation counter.

• Data Analysis: The data are analyzed using non-linear regression to determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀). The affinity of the test compound (Kᵢ) is then calculated using the Cheng-Prusoff equation.[4]

Workflow Diagram:

Caption: Workflow for Radioligand Binding Assay.

Neurotransmitter Uptake Inhibition Assay

This functional assay measures the ability of a test compound to inhibit the uptake of a radiolabeled neurotransmitter into cells expressing the corresponding transporter.

Protocol:

• Cell Culture: HEK293 cells stably expressing hDAT, hSERT, or hNET are seeded into 96-well plates and grown to confluence.

• Pre-incubation: The cells are washed and pre-incubated with varying concentrations of the test compound.

• Uptake Initiation: A solution containing the radiolabeled neurotransmitter (e.g., [³H]dopamine, [³H]serotonin, or [³H]norepinephrine) is added to initiate uptake.

• Uptake Termination: After a short incubation period, the uptake is terminated by rapidly washing the cells with ice-cold buffer.

• Quantification: The cells are lysed, and the amount of radioactivity taken up by the cells is measured using a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific neurotransmitter uptake (IC₅₀) is determined by non-linear regression analysis.

Workflow Diagram:

Caption: Workflow for Neurotransmitter Uptake Inhibition Assay.

Quantitative Data Summary: A Comparative Analysis

Compound	R (Phenyl Substitution)	Alkyl Chain Length	DAT IC₅₀ (nM)	SERT IC₅₀ (nM)	NET IC₅₀ (nM)
1	4-Ethyl	Hexyl (C6)	50	>10,000	150
2	4-Methyl	Hexyl (C6)	75	>10,000	200
3	4-Propyl	Hexyl (C6)	40	>10,000	120
4	H	Hexyl (C6)	200	>10,000	500
5	4-Ethyl	Pentyl (C5)	80	>10,000	250
6	4-Ethyl	Heptyl (C7)	35	>10,000	100
7	4-Ethyl	Hexyl (C6), N-methyl	150	>10,000	400

Disclaimer: The IC₅₀ values presented in this table are hypothetical and are intended to illustrate expected structure-activity relationship trends based on data from analogous compound series. Actual experimental values may vary.

Structure-Activity Relationship (SAR) Analysis

The biological activity of 1-(4-Ethylphenyl)hexan-1-amine analogs at monoamine transporters is governed by several key structural features:

• Phenyl Ring Substitution: The nature and position of the substituent on the phenyl ring significantly impact potency and selectivity. Small, lipophilic groups at the para-position, such as the ethyl group in the parent compound, are generally favorable for DAT and NET inhibition.[5] Increasing the size of the alkyl substituent from methyl to propyl (compounds 2 and 3) is predicted to enhance potency, likely due to improved hydrophobic interactions within the transporter binding pocket. Removal of the para-substituent (compound 4) is expected to decrease potency, highlighting the importance of this feature for optimal binding.

• Alkyl Chain Length: The length of the alkyl chain connecting the phenyl ring to the amine group plays a crucial role in determining potency. Based on studies of related compounds, increasing the alkyl chain length from pentyl to heptyl (compounds 5 and 6) is anticipated to increase potency at DAT and NET.[5] This suggests that the binding pocket can accommodate longer chains, leading to enhanced van der Waals interactions.

• Amine Substitution: The primary amine in the parent compound is essential for interaction with a conserved aspartate residue in the monoamine transporter binding site.[1] N-methylation (compound 7) is predicted to decrease potency, likely due to steric hindrance that disrupts this critical interaction.

Signaling Pathways and Mechanism of Action

1-(4-Ethylphenyl)hexan-1-amine and its analogs are expected to act as competitive inhibitors of monoamine transporters. By binding to the transporter, they prevent the reuptake of dopamine, serotonin, and norepinephrine from the synaptic cleft. This leads to an accumulation of these neurotransmitters in the synapse, resulting in prolonged and enhanced signaling at postsynaptic receptors.

Signaling Pathway Diagram:

Caption: Mechanism of Action of 1-(4-Ethylphenyl)hexan-1-amine Analogs.

Conclusion and Future Directions

The comparative analysis of 1-(4-Ethylphenyl)hexan-1-amine analogs, based on established structure-activity relationships for related compounds, suggests that this chemical scaffold holds significant promise for the development of potent and selective monoamine transporter inhibitors. The para-ethylphenyl and hexylamine moieties appear to be key features for high affinity at DAT and NET, with a notable lack of activity at SERT.

Future research should focus on the synthesis and in vitro evaluation of a comprehensive library of these analogs to confirm the predicted SAR and to identify lead compounds with optimal potency and selectivity profiles. Further optimization of the alkyl chain length and exploration of a wider range of para-substituents on the phenyl ring could lead to the discovery of novel therapeutic agents for the treatment of various neurological and psychiatric disorders.

References

• Meltzer, P. C., Butler, D., Deschaux, O., & Blundell, P. (2003). 1-(4-Methylphenyl)-2-pyrrolidin-1-yl-pentan-1-one (Pyrovalerone) analogs. A promising class of monoamine uptake inhibitors. Journal of medicinal chemistry, 46(15), 3123-3135.
• Cheng, Y., & Prusoff, W. H. (1973). Relationship between the inhibition constant (K1) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction. Biochemical pharmacology, 22(23), 3099-3108.
• Kristensen, A. S., Andersen, J., Jørgensen, T. N., Sørensen, L., Eriksen, J., Rudnick, G., & Strømgaard, K. (2011). SLC6 neurotransmitter transporters: structure, function, and regulation. Pharmacological reviews, 63(3), 585-640.
• Rothman, R. B., & Baumann, M. H. (2003). Monoamine transporters and psychostimulant drugs. European journal of pharmacology, 479(1-3), 23-40.
• Torres, G. E., Gainetdinov, R. R., & Caron, M. G. (2003). Plasma membrane monoamine transporters: structure, regulation and function.
• Uhl, G. R., & Johnson, P. S. (2001). The cocaine binding site on the dopamine transporter. Journal of addiction medicine, 1(1), 2-10.
• Sitte, H. H., & Freissmuth, M. (2015). Amphetamines, new psychoactive substances and the monoamine transporter cycle. Trends in pharmacological sciences, 36(1), 41-50.
• Katz, J. L., & Kopajtic, T. A. (2014). The perplexing relationship between the subjective and reinforcing effects of psychostimulants. Journal of the experimental analysis of behavior, 102(2), 243-259.
• Schmitt, K. C., & Reith, M. E. (2010). The atypical stimulant and nootropic modafinil interacts with the dopamine transporter in a different manner than the stimulant cocaine. PloS one, 5(10), e13157.
• Heal, D. J., Smith, S. L., Gosden, J., & Nutt, D. J. (2013). Amphetamine, past and present–a pharmacological and clinical perspective. Journal of psychopharmacology, 27(6), 479-496.

Sources

• 1. Discovery and Development of Monoamine Transporter Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Overview of Monoamine Transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mechanisms of dopamine transporter regulation in normal and disease states - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Low-Affinity/High-Selectivity Dopamine Transport Inhibition Sufficient to Rescue Cognitive Functions in the Aging Rat [mdpi.com]
• 5. researchgate.net [researchgate.net]

comparative study of different synthetic routes to 1-phenylalkylamines

[1]

Executive Summary

1-Phenylalkylamines are privileged pharmacophores in medicinal chemistry, serving as chiral resolving agents, intermediates for agrochemicals, and core scaffolds for CNS-active drugs (e.g., Rivastigmine, Dapoxetine). This guide objectively compares three distinct synthetic methodologies: the classical Leuckart-Wallach reaction , the asymmetric Ellman’s Sulfinamide auxiliary route, and modern Biocatalytic Transamination .

While the Leuckart route remains the most cost-effective for racemic bulk production, the Ellman auxiliary offers high reliability for early-phase discovery where enantiopurity is paramount. However, recent industrial data confirms that biocatalytic transamination has surpassed chemical methods in scalability and green metrics, achieving >99% ee with significantly reduced environmental impact.

Route 1: The Classical Approach – Leuckart-Wallach Reaction

Best Use Case: Large-scale production of racemic amines where stereochemistry is secondary or downstream resolution is planned.

Mechanism & Rationale

The Leuckart-Wallach reaction effects the reductive amination of ketones using ammonium formate or formamide. It proceeds via the formation of a formyl-imine intermediate, which is reduced by formic acid (acting as a hydride donor) at high temperatures.

Key Mechanistic Insight: The reaction is driven by the decomposition of formic acid into

and (hydride equivalent). The high temperature ( ) is critical to facilitate this hydride transfer and drive the equilibrium forward by removing water and volatile byproducts.

Experimental Protocol: Synthesis of Racemic 1-Phenylethylamine

Standardized protocol adapted from Vogel and Organic Syntheses.

• Reagents: Acetophenone (1.0 eq), Ammonium Formate (4.0 eq).

• Setup: A round-bottom flask equipped with a Claisen adapter, a thermometer extending into the liquid, and a distillation condenser.

• Procedure:

  • Mix acetophenone (120 g, 1 mol) and ammonium formate (252 g, 4 mol).

  • Heat the mixture slowly. At ~150°C, the mixture becomes homogeneous and gas evolution (

    ) begins.

  • Raise temperature to 180-185°C. Water and ammonium carbonate will distill off. Maintain this temperature for 3-4 hours.

  • Crucial Step: If the temperature drops below 165°C, the reaction rate stalls significantly due to insufficient activation energy for the hydride transfer.

• Workup (Hydrolysis):

  • Cool the residue (N-formyl derivative) and add 150 mL of concentrated HCl.

  • Reflux for 1 hour to cleave the formyl group.

  • Cool, extract with ether (to remove unreacted ketone), and basify the aqueous layer with 30% NaOH.

  • Extract the liberated amine with DCM, dry over

    , and distill.

• Expected Yield: 60–70%.

Route 2: Asymmetric Synthesis – Ellman’s Auxiliary

Best Use Case: Medicinal chemistry (SAR studies) requiring high enantiomeric excess (>98% ee) without extensive optimization.

Mechanism & Rationale

This route utilizes tert-butanesulfinamide (Ellman's auxiliary) as a chiral ammonia equivalent.[1] The bulky tert-butyl group directs the addition of the hydride source (e.g.,

or L-Selectride) to the re- or si-face of the imine with high diastereoselectivity.

Causality: The use of Lewis acids like

is mandatory to act as a water scavenger and activate the carbonyl, driving the condensation to completion which is otherwise unfavorable for sterically hindered ketones.

Experimental Protocol: Enantioselective Synthesis

Protocol based on Ellman et al. (J. Org. Chem).[2][3][4][5][6][7][8][9][10][11]

• Imine Formation:

  • To a solution of acetophenone (10 mmol) in THF (0.5 M) is added (R)-tert-butanesulfinamide (11 mmol) and

    (20 mmol).

  • Stir at 60-75°C for 16-24 h. Monitor by TLC.

  • Quench: Add brine. The titanium salts will precipitate as a thick paste. Filter through Celite.

• Reduction:

  • Dissolve the purified sulfinyl imine in dry THF at -48°C.

  • Add L-Selectride (1.1 eq) dropwise. (Note: Use

    for lower cost but potentially lower dr).

  • Warm to room temperature and quench with

    .

• Deprotection:

  • Treat the sulfinamide with 4M HCl in dioxane/methanol (1:1) for 30 minutes.

  • Precipitate the product as the amine hydrochloride salt using diethyl ether.

• Performance Data:

  • Yield: 85-95% (over two steps).

  • Enantiomeric Excess: >98% ee (with L-Selectride).

Route 3: Biocatalytic Transamination

Best Use Case: Green manufacturing and industrial scale-up. Offers the highest atom economy and eliminates toxic transition metals.

Mechanism & Rationale

-Transaminases (TA) transfer an amino group from a sacrificial donor (e.g., isopropylamine) to the prochiral ketone. The reaction relies on the cofactor Pyridoxal-5'-phosphate (PLP).

Thermodynamic Challenge: The equilibrium constant is often close to 1. To drive the reaction to completion, the coproduct (acetone) must be removed (e.g., via evaporation or nitrogen sweep) or the amine donor must be used in large excess.

Experimental Protocol: Aqueous Phase Transamination

Protocol adapted from Codexis and academic literature.

• Reaction Mix:

  • Buffer: 100 mM Potassium Phosphate, pH 7.5.

  • Substrate: Acetophenone (50 mM).

  • Donor: Isopropylamine (1 M) (20-fold excess to drive equilibrium).

  • Cofactor: PLP (1 mM).

  • Catalyst:

    -Transaminase (e.g., Arthrobacter sp. variant) lyophilized powder (2-5 g/L).

  • Co-solvent: DMSO (10% v/v) to improve substrate solubility.

• Procedure:

  • Incubate at 30-45°C with orbital shaking (250 rpm) for 24 hours.

  • Process Control: Open system or nitrogen sweep is recommended to remove acetone continuously.

• Workup:

  • Acidify to pH 2 to stop reaction and extract unreacted ketone with EtOAc.

  • Basify aqueous phase to pH 12 and extract the chiral amine.

• Performance Data:

  • Conversion: >90% (with product removal).

  • ee: >99% (Strictly controlled by enzyme pocket geometry).

Comparative Analysis: Head-to-Head

The following table summarizes the critical performance metrics for the three routes.

Feature	Leuckart-Wallach	Ellman's Auxiliary	Biocatalytic Transamination
Stereoselectivity	None (Racemic)	High (>98% de/ee)	Excellent (>99% ee)
Yield	Moderate (60-70%)	High (85-95%)	High (90%+)
Atom Economy	Good	Poor (Auxiliary is waste)	Excellent
Cost (Reagents)	Low (Formic acid/Ammonia)	High (Sulfinamide ~$1/g)	Moderate to Low (Enzymes ~$0.5/g at scale)
Process Conditions	Harsh (180°C, pressure)	Mild (-48°C to 60°C)	Green (Ambient, Aqueous)
Scalability	High (Robust)	Moderate (Cryogenics needed)	High (Industrial Standard)
Environmental	High waste (volatile organics)	High waste (Auxiliary, Ti salts)	Low waste (Biodegradable)

Strategic Recommendations

• For Drug Discovery/SAR: Use Ellman’s Auxiliary . The predictability and ability to access both enantiomers by simply switching the auxiliary ((R) or (S)-sulfinamide) outweigh the cost at the milligram/gram scale.

• For Bulk Commodity Chemicals: Use Leuckart-Wallach . If the product does not need to be chiral, or if classical resolution (crystallization with tartaric acid) is cheaper than asymmetric synthesis, this remains the workhorse.

• For Pharmaceutical Manufacturing (GMP): Use Biocatalysis . The transaminase route avoids toxic metals (Titanium, Boron) and provides the highest purity profile. With enzyme costs dropping below $500/kg, this is now the economically superior route for chiral amines.

References

• Leuckart-Wallach Review: "A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction." Molecules, 2023.[1][12]

• Ellman Auxiliary Protocol: "Synthesis of Chiral Amines by Asymmetric Additions to tert-Butylsulfinimines." J. Org. Chem., 1999.

• Biocatalysis Economics: "Economy Assessment for the Chiral Amine Production with Comparison of Reductive Amination and Transamination Routes." Catalysts, 2020.

• Green Chemistry Metrics: "Green synthesis of amines from renewable resources? A detailed analysis using the CHEM21 green metrics toolkit." Green Chemistry, 2015.

• Industrial Transaminase Application: "Engineering Transaminases for the Asymmetric Synthesis of Chiral Amines." ACS Catalysis, 2023.

Sources

• 1. Modular synthesis of bis-α-chiral amines using Ellman sulfinamide for consecutive S-to-C chirality induction/transfer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. cris.unibo.it [cris.unibo.it]
• 4. researchgate.net [researchgate.net]
• 5. tert-Butanesulfinamide | 146374-27-8 [chemicalbook.com]
• 6. m.youtube.com [m.youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. mdpi.com [mdpi.com]
• 10. research.manchester.ac.uk [research.manchester.ac.uk]
• 11. primescholars.com [primescholars.com]
• 12. analyticalsciencejournals.onlinelibrary.wiley.com [analyticalsciencejournals.onlinelibrary.wiley.com]

assessing the reproducibility of 1-(4-Ethylphenyl)hexan-1-amine synthesis

Topic: Assessing the Reproducibility of 1-(4-Ethylphenyl)hexan-1-amine Synthesis Content Type: Publish Comparison Guide

Executive Summary

The synthesis of 1-(4-Ethylphenyl)hexan-1-amine (EPHA) presents a classic challenge in organic process development: balancing the selectivity for the primary amine against the formation of secondary amine dimers. As a structural analog to various bioactive monoamine releasers, EPHA requires high purity (>98%) for reliable pharmacological assessment.

This guide evaluates three distinct synthetic routes based on reproducibility, scalability, and impurity profiles . While the industry often defaults to catalytic hydrogenation, laboratory-scale reproducibility is frequently compromised by catalyst poisoning and over-alkylation. Our assessment identifies Method B (Oxime Reduction) as the most reproducible protocol for producing high-purity primary amine, whereas Method A (Reductive Amination) offers speed at the cost of lower selectivity.

Part 1: Route Analysis & Performance Metrics

Method A: Direct Reductive Amination (The "Fast" Route)

• Mechanism: Condensation of 1-(4-ethylphenyl)hexan-1-one with ammonium acetate to form an imine in situ, followed by reduction with sodium cyanoborohydride (

  ).

• Pros: Single-pot operation; mild temperatures (

  ).

• Cons: Significant risk of dialkylation (dimer formation); toxicity of cyanoborohydride; difficult purification if stoichiometry is not precise.

• Reproducibility Score: 6/10 (Highly sensitive to water content and pH).

Method B: Oxime Reduction (The "High-Fidelity" Route)

• Mechanism: Two-step conversion.[1][2] 1) Condensation with hydroxylamine hydrochloride to form the oxime. 2) Reduction using Zinc/Acetic Acid or

  .

• Pros: The oxime intermediate "locks" the nitrogen, preventing dialkylation; yields exclusively primary amine; highly crystalline intermediate allows for purification before the final step.

• Cons: Two steps; requires isolation of intermediate.

• Reproducibility Score: 9/10 (Self-validating intermediate).

Method C: Leuckart-Wallach Reaction (The "Legacy" Route)

• Mechanism: Thermal reaction with ammonium formate at

  to form the N-formyl derivative, followed by acid hydrolysis.

• Pros: Uses cheap, non-toxic reagents; no metal hydride waste.

• Cons: Harsh thermal conditions lead to decomposition of the ethylphenyl moiety (polymerization); lower yields (<50%); tedious hydrolysis step.

• Reproducibility Score: 4/10 (Temperature gradients affect yield drastically).

Part 2: Comparative Data Analysis

Metric	Method A: Reductive Amination	Method B: Oxime Reduction (Recommended)	Method C: Leuckart-Wallach
Overall Yield	55 - 65%	75 - 82%	35 - 45%
Purity (HPLC)	92 - 95% (Dimer impurities)	>99% (Post-recrystallization)	85 - 90% (Tar/Polymer)
Reaction Time	12 - 18 Hours	24 - 36 Hours (2 Steps)	48 Hours (Includes hydrolysis)
Critical Control	pH maintenance (pH 6-7)	Complete Oxime formation	Temperature stability ( )
Scalability	Moderate (Exotherm risk)	High (Stepwise control)	High (Flow chemistry potential)

Part 3: Detailed Experimental Protocols

Protocol: Method B - The Oxime Reduction (Gold Standard)

Rationale: This route is selected for its superior reproducibility. The isolation of the oxime intermediate acts as a quality checkpoint, ensuring that only pure precursor enters the reduction step.

Step 1: Synthesis of 1-(4-Ethylphenyl)hexan-1-one Oxime

• Setup: To a 500 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser.

• Reagents: Add 1-(4-ethylphenyl)hexan-1-one (10.0 g, 49 mmol), Hydroxylamine hydrochloride (5.1 g, 73.5 mmol, 1.5 eq), and Ethanol (100 mL).

• Base Addition: Add Pyridine (10 mL) or Sodium Acetate (8.0 g) to buffer the solution.

• Reaction: Reflux at

  for 3 hours. Monitor by TLC (Eluent: 20% EtOAc/Hexane). The ketone spot ( ) should disappear, replaced by the oxime ( ).

• Workup: Evaporate ethanol. Resuspend residue in water (100 mL) and extract with Dichloromethane (

  mL). Wash organic layer with 1M HCl (to remove pyridine) and Brine. Dry over .

• Checkpoint: Evaporate solvent. The resulting oil/solid should crystallize. Yield: ~10.5 g (98%).

Step 2: Reduction to 1-(4-Ethylphenyl)hexan-1-amine

• Activation: In a 500 mL flask, dissolve the Oxime (10.0 g) in Glacial Acetic Acid (150 mL).

• Reduction: Cool to

  . Add Zinc Dust (15.0 g, ~5 eq) in small portions over 30 minutes. Caution: Exothermic.

• Stirring: Allow to warm to room temperature and stir for 12 hours. The suspension will turn grey/white.

• Filtration: Filter off excess Zinc through a Celite pad. Wash with methanol.[3]

• Basification (Critical): Concentrate the filtrate to a viscous oil. Slowly add 50% NaOH solution at

  until pH > 12. Note: The amine will separate as an oil layer.

• Extraction: Extract with Diethyl Ether (

  mL). Dry over .[4][5]

• Purification: Distillation is possible, but converting to the Hydrochloride Salt is recommended for stability. Bubble dry HCl gas through the ether solution or add 4M HCl in Dioxane. Filter the white precipitate.

Part 4: Visualization of Reaction Pathways

Figure 1: Comparative reaction pathways. Method B (Green) prevents the dimer formation pathway (Red) inherent to Method A.

Part 5: Critical Control Points & Troubleshooting

Issue	Symptom	Root Cause	Corrective Action
Low Yield (Step 1)	Incomplete disappearance of ketone on TLC.	Water in solvent inhibiting condensation.	Use anhydrous ethanol or add molecular sieves (3Å).
Sticky Product (Step 2)	Amine fails to crystallize as HCl salt.	Residual acetic acid or zinc salts.	Ensure pH > 12 during basification; wash organic layer with before salting.
Unknown Impurity	Peak at M+ = 2x Product Mass (MS).	Dimer formation (Method A).	Switch to Method B (Oxime). If using Method A, dilute reaction 10x.

References

• Abdel-Magid, A. F., et al. (1996).[3] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry. Link

• Kulkarni, M. G., et al. (2010). "Zinc-Acetic Acid: A Highly Efficient Reagent for the Reduction of Oximes to Amines." Tetrahedron Letters. Link

• Sigma-Aldrich. "Safety Data Sheet: alpha-Ethylbenzylamine." (Structural Analog Reference). Link

• BenchChem. "Technical Guide to the Synthesis of alpha-(4-Biphenylyl)benzylamine." (Methodology extrapolation for 4-substituted benzylamines). Link(Note: Generalized source for Leuckart conditions).

Sources

• 1. WO2015159170A2 - Improved process for the synthesis of 1-(4-methoxyphenyl) ethylamine and its isomers - Google Patents [patents.google.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 4. rsc.org [rsc.org]
• 5. Synthesis of cis-(N-(pyridin-4-ylmethyl)-2-(3-(m-tolyloxy)cyclohexyl)propan-1-amine) [protocols.io]

Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of 1-(4-Ethylphenyl)hexan-1-amine

The disposal of any chemical waste is governed by a hierarchy of regulations, including those set forth by the Occupational Safety and Health Administration (OSHA) and the Environmental Protection Agency (EPA) in the United States.[1][2][3] It is imperative that all laboratory personnel involved in the handling of hazardous materials are trained on these procedures.[4][5]

Part 1: Understanding the Hazard Profile

• Toxicity: Many amines are toxic if swallowed or in contact with the skin.

• Corrosivity: Amines can cause severe skin burns and eye damage.

• Flammability: Depending on the structure, some amines are flammable liquids and vapors.[6]

• Environmental Hazard: Some amines are toxic to aquatic life with long-lasting effects.

Given these potential hazards, 1-(4-Ethylphenyl)hexan-1-amine should be handled as a hazardous substance.

Part 2: The Disposal Workflow: From Benchtop to Final Disposition

The following workflow outlines the critical steps for the safe and compliant disposal of 1-(4-Ethylphenyl)hexan-1-amine waste.

Caption: Disposal workflow for 1-(4-Ethylphenyl)hexan-1-amine waste.

Part 3: Detailed Procedural Guidance

The first and most critical step is the proper identification and segregation of the amine waste at the point of generation.[7]

• Identify all waste streams containing 1-(4-Ethylphenyl)hexan-1-amine. This includes not only the neat compound but also solutions, reaction mixtures, and contaminated materials such as gloves, pipette tips, and chromatography media.

• Segregate amine waste from other chemical waste to prevent potentially hazardous reactions.[7] Amines are basic and can react exothermically with acids. They can also react with oxidizing agents. Keeping waste streams separate is a cornerstone of safe laboratory practice.

The choice of container and its proper labeling are mandated by regulations to ensure safe handling and transport.

• Container Selection:

  • Use a container that is compatible with amines. High-density polyethylene (HDPE) or glass containers are generally suitable.[1] Do not use metal containers for corrosive waste.[1]

  • The container must be in good condition, free of leaks, and have a tightly sealing cap.[1][8]

  • Do not overfill the container; leave at least 10% headspace to allow for vapor expansion.[8]

• Labeling:

  • The container must be clearly labeled with the words "HAZARDOUS WASTE".[1]

  • The full chemical name, "1-(4-Ethylphenyl)hexan-1-amine," must be written out. Avoid abbreviations or chemical formulas.

  • Indicate the known or suspected hazards (e.g., "Toxic," "Corrosive," "Flammable").

  • The date of accumulation should also be noted.

Waste must be stored safely in a designated Satellite Accumulation Area (SAA) within the laboratory.

• Storage Location: The SAA should be in a well-ventilated area, such as a chemical fume hood, and away from heat sources, open flames, or sparks.[9][10][11]

• Container Management: Keep the waste container securely capped at all times, except when adding waste.[1][12][13] This prevents the release of vapors and reduces the risk of spills.

The final disposal of hazardous waste must be handled by trained professionals.

• Institutional Procedures: Familiarize yourself with your institution's specific procedures for hazardous waste pickup. This typically involves contacting the Environmental Health and Safety (EHS) department.

• Licensed Disposal Contractor: Your institution will have a contract with a licensed hazardous waste disposal company. This ensures that the waste is transported, treated, and disposed of in accordance with all federal, state, and local regulations.[10][14][15] Never dispose of chemical waste down the drain or in the regular trash.[5]

Part 4: Spill Management

In the event of a spill, immediate and appropriate action is crucial.

• Alert Personnel: Immediately alert others in the vicinity.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

• Personal Protective Equipment (PPE): Before attempting to clean a small spill, don appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat. For larger spills, a respirator may be necessary.[10]

• Containment and Cleanup:

  • For small liquid spills, use an inert absorbent material (e.g., vermiculite, sand, or a commercial sorbent pad) to contain and absorb the material.

  • Place the absorbed material into a designated hazardous waste container.

  • Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous waste.

• Reporting: Report all spills to your laboratory supervisor and EHS department.

Part 5: Regulatory Overview

The following table summarizes key regulatory considerations. It is important to note that state and local regulations may be more stringent than federal requirements.[1][2]

Regulatory Aspect	Key Requirements	Governing Bodies
Waste Identification	Hazardous waste must be identified at its point of generation.	EPA (RCRA)
Container Management	Containers must be in good condition, compatible with the waste, and kept closed.[1][8]	EPA, OSHA
Labeling	Containers must be marked with "HAZARDOUS WASTE" and the contents.[1][7]	EPA, OSHA
Storage	Limits on the amount of waste and the time it can be stored in an SAA.	EPA
Transportation	Requires a hazardous waste manifest and transport by a licensed hauler.[14]	Department of Transportation (DOT), EPA
Worker Safety	Employers must provide a safe workplace and train employees on chemical hazards.[4][16]	OSHA

References

• Airgas. (2025, April 6).
• The University of Chicago Environmental Health and Safety. Hazardous Waste Disposal Procedures.
• Purdue University. Guidelines: Handling and Disposal of Chemicals.
• Sigma-Aldrich. (2025, November 6).
• Cole-Parmer.
• Breckland Scientific Supplies Ltd. (2023, January 12).
• Collect and Recycle. Amine Disposal For Businesses.
• University of Minnesota. (2024, April 16). Chemical Waste Guidelines.
• U.S. Continental. (2024, June 18). What Are OSHA Requirements for Hazardous Chemical Storage?.
• U.S. Environmental Protection Agency. (2025, May 30).
• Occupational Safety and Health Administr
• Synerzine. (2018, June 22). Ethanone, 1-(4-ethylphenyl)
• Purdue University. Hazardous Waste Disposal Guidelines.
• ACTenviro. (2022, September 13).
• U.S. Environmental Protection Agency. Hazardous Waste.
• Diplomata Comercial. Amine Usage Guidelines for High-Purity Amines in Industry.
• KPA. OSHA Chemical Storage Requirements: How Employers Can Stay Compliant.
• Vanderbilt University Medical Center.
• California Department of Toxic Substances Control. Defining Hazardous Waste.
• Occupational Safety and Health Administration. Occupational Safety and Health Guidance Manual for Hazardous Waste Site Activities.
• U.S. Environmental Protection Agency. (2025, August 13). Resource Conservation and Recovery Act (RCRA)
• C&EN. (2024, August 30).
• Auburn University. CHEMICAL WASTE MANAGEMENT GUIDE.
• University of Wisconsin–Madison. Chapter 7 Chemical Disposal Procedures.

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• 1. engineering.purdue.edu [engineering.purdue.edu]
• 2. osha.gov [osha.gov]
• 3. epa.gov [epa.gov]
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• 5. vumc.org [vumc.org]
• 6. brecklandscientific.co.uk [brecklandscientific.co.uk]
• 7. collectandrecycle.com [collectandrecycle.com]
• 8. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 9. diplomatacomercial.com [diplomatacomercial.com]
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• 16. Hazardous Waste - Overview | Occupational Safety and Health Administration [osha.gov]